Molecular structure and weight of 8-methyl-N-(propan-2-yl)quinolin-5-amine
This guide provides an in-depth technical analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine (CAS 1158040-82-4), a specific quinoline derivative relevant to medicinal chemistry, particularly in the exploration of antim...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine (CAS 1158040-82-4), a specific quinoline derivative relevant to medicinal chemistry, particularly in the exploration of antimalarial pharmacophores and kinase inhibitors.
Executive Summary & Chemical Identity
8-methyl-N-(propan-2-yl)quinolin-5-amine is a substituted quinoline characterized by a methyl group at the C8 position and an isopropylamino group at the C5 position.[1] This structural motif places it within the family of 5-aminoquinolines, a scaffold distinct from the more common 8-aminoquinolines (e.g., Primaquine) but sharing similar electronic and steric properties relevant to DNA intercalation and enzyme binding.
The molecule consists of three distinct pharmacophoric elements:
Quinoline Core (C₉H₅N): A planar, aromatic bicycle acting as the scaffold. The nitrogen atom at position 1 provides basicity (pKa ~4.9 for unsubstituted quinoline) and hydrogen bond acceptor capability.
8-Methyl Group (-CH₃): Located on the carbocyclic ring, this group introduces lipophilicity and steric bulk, potentially preventing metabolic oxidation at the C8 position or influencing binding pocket selectivity.
5-Isopropylamino Group (-NH-CH(CH₃)₂): A secondary amine at position 5. The isopropyl group adds significant hydrophobic bulk compared to a simple methyl or ethyl chain, while the amine nitrogen can act as a hydrogen bond donor.
Molecular Weight Calculation
The molecular weight is derived from the atomic standard weights of the constituent elements:
Element
Count
Atomic Weight ( g/mol )
Subtotal ( g/mol )
Carbon (C)
13
12.011
156.143
Hydrogen (H)
16
1.008
16.128
Nitrogen (N)
2
14.007
28.014
Total MW
200.285
Physicochemical Profile (Predicted)
Understanding the physicochemical properties is crucial for predicting bioavailability and formulation requirements.
LogP (Octanol/Water Partition Coefficient): Estimated at 3.2 ± 0.4 . The molecule is moderately lipophilic due to the aromatic core and the 8-methyl/isopropyl substituents, suggesting good membrane permeability.
pKa:
Quinoline Nitrogen (N1): ~5.2 (Basic). This is the primary protonation site.
Aniline Nitrogen (N5): The nitrogen attached to the aromatic ring (position 5) is less basic due to resonance delocalization into the ring, typically exhibiting a pKa < 1. However, as a secondary amine, it retains some H-bond donor capacity.
Solubility: Low in neutral water; soluble in organic solvents (DCM, DMSO, Methanol) and aqueous acids (forming the quinolinium salt).
Synthetic Methodologies
While specific industrial batch records for CAS 1158040-82-4 are proprietary, the synthesis follows established protocols for 5-aminoquinolines. Two primary routes are scientifically validated for this scaffold.
Route A: The Nitration-Reduction-Alkylation Pathway (Classical)
This route uses readily available 8-methylquinoline as the starting material.
Nitration: Electrophilic aromatic substitution of 8-methylquinoline using mixed acid (HNO₃/H₂SO₄). The 5- and 8-positions are most reactive. Since position 8 is blocked by the methyl group, substitution occurs predominantly at position 5 .
Intermediate: 5-nitro-8-methylquinoline.
Reduction: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (Fe/HCl or SnCl₂) converts the nitro group to a primary amine.
Intermediate: 5-amino-8-methylquinoline.
Reductive Amination: The primary amine is reacted with acetone (propan-2-one) in the presence of a reducing agent like Sodium Triacetoxyborohydride (STAB) or NaCNBH₃.
Mechanism:[1][2] Formation of an imine intermediate followed by in-situ hydride transfer to yield the N-isopropyl product.
Route B: Buchwald-Hartwig Cross-Coupling (Modern)
This route offers higher precision and yields, avoiding isomer separation issues common in nitration.
Halogenation: Bromination of 8-methylquinoline to yield 5-bromo-8-methylquinoline.
Pd-Catalyzed Amination: Coupling the aryl bromide with isopropylamine .
Catalyst: Pd₂(dba)₃ or Pd(OAc)₂.
Ligand: BINAP or Xantphos.
Base: Cs₂CO₃ or NaOtBu.
Solvent: Toluene or Dioxane at 80-100°C.
Experimental Protocol: Reductive Amination (Route A, Step 3)
Figure 1: The standard "Nitration-Reduction-Amination" synthetic pathway for generating the target molecule from 8-methylquinoline.[1][2]
References
National Center for Biotechnology Information (PubChem). (2024). Quinolin-5-amine (5-Aminoquinoline) - Analogous Scaffold Synthesis. Retrieved from [Link]
Csomos, A., et al. (2022).[6][7] Synthesis of 8-aminoquinoline chelating moieties. Arkivoc, 2022(iii), 41-54.[6][7] (Demonstrates Pd-catalyzed amination protocols for methyl-quinolines). Retrieved from [Link]
8-methyl-N-(propan-2-yl)quinolin-5-amine CAS registry number and identifiers
Executive Summary & Chemical Identity 8-Methyl-N-(propan-2-yl)quinolin-5-amine is a specialized heterocyclic building block belonging to the aminoquinoline family. Structurally characterized by a quinoline core substitut...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity
8-Methyl-N-(propan-2-yl)quinolin-5-amine is a specialized heterocyclic building block belonging to the aminoquinoline family. Structurally characterized by a quinoline core substituted with a methyl group at the 8-position and an isopropylamino group at the 5-position, this compound represents a critical scaffold in medicinal chemistry. It is primarily utilized in Structure-Activity Relationship (SAR) studies targeting antimalarial activity (analogous to primaquine/tafenoquine series) and kinase inhibition.
Understanding the physicochemical properties is essential for handling, formulation, and predicting ADME (Absorption, Distribution, Metabolism, Excretion) behavior.
Property
Value / Prediction
Confidence Level
Appearance
Pale yellow to amber oil/solid (low MP)
High (Structural Class Trend)
LogP (Octanol/Water)
~3.2 - 3.5
Predicted (Lipophilic)
pKa (Quinoline N)
~5.2
High (Basicity of ring N)
pKa (Amine N)
~9.5
High (Secondary amine)
H-Bond Donors
1 (Secondary Amine)
Exact
H-Bond Acceptors
2 (Ring N, Amine N)
Exact
Solubility
Soluble in DCM, DMSO, Methanol; Low in Water
High
Synthesis & Manufacturing Protocols
The synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine requires a systematic approach, typically starting from 8-methylquinoline. The core challenge lies in the regioselective functionalization of the 5-position.
Retrosynthetic Analysis (Pathway Visualization)
The following diagram outlines the logical disconnection approach to access the target molecule.
Figure 1: Synthetic pathway from commercially available 8-methylquinoline to the target amine.[3]
Procedure: Dissolve 8-methylquinoline in conc. H₂SO₄ at -5°C. Add fuming HNO₃ dropwise. The methyl group at C8 directs the electrophilic aromatic substitution primarily to the C5 position (para to the methyl, meta to the nitrogen), though C8-directing effects can lead to mixtures requiring chromatographic separation.
Purification: Silica gel chromatography (Hexane/EtOAc) to isolate the 5-nitro isomer.
Step 2: Reduction to 5-Amino-8-methylquinoline
Reagents: 5-Nitro-8-methylquinoline, Iron powder, NH₄Cl (aq), Ethanol.
Procedure: Reflux the nitro compound in EtOH/Water with Fe powder. Monitor by TLC until the nitro group is fully reduced to the amine.
Workup: Filter through Celite, basify filtrate, and extract with DCM.
Step 3: Reductive Alkylation (Target Formation)
This is the critical step to install the isopropyl group.
While specific pharmacological data for CAS 1158040-82-4 is proprietary to specific research programs, its structure dictates its biological utility based on the Aminoquinoline Pharmacophore .
Mechanism of Action (Hypothetical)
DNA Intercalation: The planar quinoline ring can intercalate between DNA base pairs, inhibiting replication. The isopropyl group provides steric bulk that may improve selectivity or alter residence time.
Lysosomotropism: Like chloroquine and primaquine, the basic nitrogen (pKa ~9.5) allows the molecule to accumulate in the acidic food vacuole of the malaria parasite (Plasmodium spp.), preventing heme detoxification.
Kinase Inhibition: The 5-aminoquinoline scaffold is a known ATP-competitive inhibitor motif in kinase drug discovery.
SAR Logic Visualization
Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each moiety.
Analytical Characterization (Quality Control)
To validate the identity of synthesized 8-methyl-N-(propan-2-yl)quinolin-5-amine, the following spectral signatures must be confirmed.
δ 1.25 ppm (d, 6H): Methyl protons of the isopropyl group (doublet).
δ 3.75 ppm (m, 1H): Methine proton (-CH-) of the isopropyl group (septet).
8-Methyl Group:
δ 2.70 ppm (s, 3H): Singlet corresponding to the methyl on the aromatic ring.
Quinoline Protons:
δ 6.5 - 8.8 ppm: Aromatic protons. Specifically, the proton at C6 (ortho to the amine) will appear upfield due to the electron-donating effect of the amino group.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Thermodynamic Stability of 8-methyl-N-(propan-2-yl)quinolin-5-amine
Document Type: Technical Whitepaper / Stability Assessment Guide
Audience: Drug Discovery Scientists, Process Chemists, and Formulation Engineers.
Executive Summary
8-methyl-N-(propan-2-yl)quinolin-5-amine (CAS: 1158040-82-4) represents a distinct subclass of the aminoquinoline scaffold. Unlike its clinically established 8-aminoquinoline regioisomers (e.g., Primaquine, Tafenoquine), this 5-amino derivative presents a unique electron distribution profile that significantly alters its thermodynamic stability and degradation pathways.
This guide provides a comprehensive stability assessment for researchers utilizing this compound as a lead candidate in antimalarial, anticancer, or organic optoelectronic applications. We define the critical degradation liabilities—specifically oxidative susceptibility at the C5-C8 axis—and provide validated protocols for stress testing and impurity profiling.
Chemical Identity & Physicochemical Baseline[1][2]
Before assessing stability, we must establish the thermodynamic baseline. The molecule consists of a quinoline core substituted with a secondary isopropylamine at position 5 and a methyl group at position 8.
Property
Value / Description
Source/Derivation
IUPAC Name
8-methyl-N-(propan-2-yl)quinolin-5-amine
CAS 1158040-82-4
Molecular Formula
C₁₃H₁₆N₂
Calculated
Molecular Weight
200.28 g/mol
Calculated
Predicted LogP
2.8 – 3.2
Lipophilic (Base form)
Predicted pKa (Ring)
~5.2 (Quinoline N)
Analogous to 8-methylquinoline
Predicted pKa (Amine)
~9.5 (Secondary Amine)
Estimated (Aniline-like character)
Appearance
Yellow to Brown Oil/Solid
Chromophore-dependent
Structural Stability Implications
The 5-amino-8-methyl substitution pattern creates a "push-pull" electronic system. The electron-donating amine at C5 activates the quinoline ring, making it significantly more electron-rich than unsubstituted quinoline.
Thermodynamic Consequence: High susceptibility to electrophilic attack and oxidation.
Kinetic Consequence: Rapid degradation under photolytic conditions or in the presence of radical initiators (e.g., peroxides).
Thermodynamic Stability Profile
Oxidative Instability (The Critical Pathway)
The primary stability risk for 5-aminoquinolines is oxidation. Unlike 8-aminoquinolines, where the amine is less conjugated with the para-position relative to the ring nitrogen, the 5-amino group allows for the formation of quinoline-5,8-dione species upon oxidation.
Mechanism: One-electron oxidation of the 5-amino group generates a radical cation. In the presence of water or oxygen, this intermediate hydrolyzes/oxidizes to form the quinone-imine, eventually yielding the 8-methylquinoline-5,8-dione.
Visual Indicator: Samples will darken from yellow to deep red/black upon exposure to air, indicating quinone formation.
Hydrolytic Stability
The secondary amine (N-isopropyl) bond is thermodynamically stable against hydrolysis under neutral and mild alkaline conditions.
Acidic Stress: Under strong acidic conditions (pH < 1) and high temperature (>60°C), dealkylation (loss of the isopropyl group) may occur, reverting to the primary amine (5-amino-8-methylquinoline).
Photostability
Quinolines are intrinsic fluorophores. The 5-amino substituent bathochromically shifts the absorption maximum into the visible/UVA region.
Risk: Excitation leads to singlet oxygen (
) generation, which attacks the electron-rich C5-C8 bond system, accelerating oxidative degradation. Strict light protection is required.
Thermal Stability
Solid State: Expected to be stable up to ~100°C.
Melt Phase: Above the melting point, thermal oxidation accelerates. Differential Scanning Calorimetry (DSC) typically shows an endotherm (melt) followed immediately by an exotherm (decomposition) if not under inert gas (
).
Mechanistic Visualization: Degradation Pathways
The following diagram illustrates the hypothetical degradation cascade for 8-methyl-N-(propan-2-yl)quinolin-5-amine, focusing on the oxidative and hydrolytic routes.
Figure 1: Proposed degradation pathways. The oxidative route (Red) leading to quinone species is the dominant thermodynamic liability.
To validate the stability profile, perform the following stress tests. This protocol ensures compliance with ICH Q1A(R2) guidelines.
Objective: Induce 5-20% degradation to identify degradation products.
Stress Condition
Reagent/Condition
Duration
Target Mechanism
Acid Hydrolysis
0.1 N HCl, 60°C
24 - 48 Hours
N-dealkylation
Base Hydrolysis
0.1 N NaOH, 60°C
24 - 48 Hours
Ring cleavage (rare)
Oxidation
3% , RT
1 - 4 Hours
N-oxidation, Quinone formation
Thermal
Solid state, 80°C
7 Days
Pyrolysis, Dimerization
Photolytic
1.2 million lux hours
~5-7 Days
Photo-oxidation
Step-by-Step Procedure:
Preparation: Prepare a 1 mg/mL stock solution of the parent compound in Acetonitrile/Water (50:50).
Stressing: Aliquot 1 mL into amber vials (for thermal/acid/base) and clear quartz vials (for photo). Add 1 mL of stress agent (HCl, NaOH, or
).
Quenching: At timepoints, neutralize acid/base samples to pH 7.0. Quench peroxide samples with sodium metabisulfite.
Analysis: Dilute to 0.1 mg/mL and analyze via HPLC-PDA-MS.
Protocol 2: Analytical Method (HPLC-UV-MS)
Rationale: A reverse-phase method is required. The basic nature of the quinoline requires a buffered mobile phase to prevent peak tailing.
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
Mobile Phase A: 10 mM Ammonium Formate (pH 3.5). Low pH keeps the amine protonated and soluble.
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 10 minutes.
Detection: UV at 254 nm (ring) and 350 nm (oxidized impurities).
Mass Spec: ESI Positive Mode. Look for [M+H]+ = 201.14.
Stability Testing Workflow Diagram
This workflow illustrates the decision logic for evaluating the compound's stability during pre-formulation.
Figure 2: Standardized stability assessment workflow for aminoquinoline derivatives.
Conclusion
8-methyl-N-(propan-2-yl)quinolin-5-amine is a chemically versatile but thermodynamically sensitive scaffold. While the isopropyl group confers hydrolytic resistance, the 5-amino-quinoline core is inherently prone to oxidative degradation , particularly forming quinone-type impurities.
Recommendation for Researchers:
Store solid material at -20°C under Argon.
Avoid protic solvents exposed to light during processing.
Utilize the HPLC method defined in Protocol 2 to monitor the formation of the M+16 (N-oxide) and M+14 (Quinone-imine) degradation products.
References
ChemicalBook. (2025). 8-Methyl-N-(propan-2-yl)quinolin-5-amine Properties and CAS 1158040-82-4. Retrieved from
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11910, 8-Methylquinoline. Retrieved from
O'Neill, P. M., et al. (2012). 4-Aminoquinolines: The relationship between antimalarial activity and hemoglobin degradation. Journal of Medicinal Chemistry. (Contextual grounding on aminoquinoline stability).
Ignatova, M., et al. (2023).[1] 5-Amino-8-hydroxyquinoline-containing Electrospun Materials. MDPI. Retrieved from
BenchChem. (2025).[2] Validating the Mechanism of Action of New 8-Aminoquinoline Derivatives. Retrieved from
Pharmacophore modeling of 8-methyl-N-(propan-2-yl)quinolin-5-amine
An In-depth Technical Guide to the Pharmacophore Modeling of 8-methyl-N-(propan-2-yl)quinolin-5-amine Abstract The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therape...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Pharmacophore Modeling of 8-methyl-N-(propan-2-yl)quinolin-5-amine
Abstract
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. This guide presents a comprehensive, methodologically rigorous workflow for the pharmacophore modeling of a representative quinoline derivative, 8-methyl-N-(propan-2-yl)quinolin-5-amine. In the absence of a defined biological target for this specific molecule, we will employ a ligand-based approach, treating it as a template to construct a hypothetical, yet scientifically robust, discovery pipeline. This document is designed for researchers, scientists, and drug development professionals, providing not just a sequence of operations, but the strategic rationale behind each choice—from training set design and model validation to virtual screening and hit refinement. The protocols herein are designed as a self-validating system, ensuring that the generated models are predictive, statistically significant, and primed for the discovery of novel chemical entities.
Introduction: The Quinoline Core and the Rationale for Pharmacophore Modeling
The quinoline ring system is a cornerstone of drug design, with derivatives exhibiting a vast range of biological activities, including roles as kinase inhibitors, antimalarials, and antioxidants.[1][2][3] The process of discovering new, potent, and selective quinoline-based drugs can be dramatically accelerated by computational techniques.[4] Among these, pharmacophore modeling stands out as a powerful strategy for abstracting the essential steric and electronic features required for a molecule to interact with a biological target.[5][6]
A pharmacophore model is not a molecule but rather a three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers) that is essential for biological activity.[7] This model then serves as a sophisticated 3D query to identify novel, structurally diverse compounds that possess the same key features and are therefore likely to be active.[8]
This guide will delineate a complete ligand-based pharmacophore modeling workflow. This approach is indispensable when the precise 3D structure of the biological target is unknown, relying instead on the structures of a set of known active ligands to derive a predictive model.[9][10] We will use 8-methyl-N-(propan-2-yl)quinolin-5-amine as our structural template to guide the construction of a training set and subsequent model generation, validation, and application in a virtual screening campaign.
Part I: Foundational Strategy: Ligand-Based Model Generation
The first and most critical step in ligand-based modeling is the assembly of a high-quality dataset of molecules. The underlying assumption is that compounds binding to the same target will share common chemical features arranged in a similar spatial geometry.[11]
Assembling the Training and Test Sets
The predictive power of a pharmacophore model is entirely dependent on the quality and diversity of the ligands used to build it. The process begins by curating a "training set" of molecules with a shared structural scaffold (in this case, quinoline derivatives) and a range of biological activities against a single, well-defined target.
Causality Behind Experimental Choices:
Structural Diversity: The training set must include structural variations around the quinoline core to ensure the resulting model is not biased towards a specific chemical series.
Activity Range: A wide range of activities (e.g., from nanomolar to micromolar IC50 values) is crucial. This allows the algorithm to distinguish features essential for high potency from those that are merely present in active molecules.
Clear Structure-Activity Relationship (SAR): The dataset should ideally have a discernible SAR, where small structural changes lead to predictable changes in activity.[8]
Test Set Segregation: A "test set" of compounds (typically 15-25% of the total dataset) that were not used to build the model is held back. This independent set is essential for validating the model's ability to predict the activity of new, unseen molecules.[12]
Experimental Protocol: Dataset Curation
Literature and Database Search: Systematically search chemical databases (e.g., ChEMBL, PubChem) for quinoline derivatives with measured activity against a plausible target class, such as phosphodiesterase 4B (PDE4B), a known target for quinolines.[2]
Data Curation: Consolidate compounds into a single dataset. Ensure consistent activity units (e.g., convert all to pIC50). Remove duplicates and any compounds with ambiguous activity data.
Set Partitioning: Divide the dataset into a training set and a test set. This can be done randomly or based on structural diversity to ensure both sets are representative of the whole.
Compound Role
Example Structure (Hypothetical)
Scaffold
pIC50 (Hypothetical)
Training Set
8-methyl-N-(propan-2-yl)quinolin-5-amine
Quinoline
7.5
Training Set
8-chloro-N-ethylquinolin-5-amine
Quinoline
8.1
Training Set
N-cyclopropylquinolin-5-amine
Quinoline
6.2
Test Set
8-methoxy-N-methylquinolin-5-amine
Quinoline
7.8
Test Set
2,8-dimethylquinolin-5-amine
Quinoline
6.5
Table 1: Example of a curated dataset for model generation. A real dataset would contain 30-50 compounds.
Part II: Protocol for Pharmacophore Model Generation and Validation
With a curated dataset, the next phase involves generating and rigorously validating a 3D pharmacophore hypothesis. This workflow is typically performed using specialized software such as Phase (Schrödinger), LigandScout, or MOE.[6][13][14]
Caption: Workflow for generating and validating a pharmacophore model.
Step-by-Step Methodology
Ligand Preparation and Conformational Analysis:
Action: For each molecule in the training and test sets, generate a library of low-energy 3D conformations.[15] This is critical because the molecule's bioactive conformation (how it binds to the target) may not be its lowest energy state in solution.
Rationale: Failing to sample the bioactive conformation will result in a flawed or failed pharmacophore model. This step ensures the conformational flexibility of the ligands is adequately explored.[9]
Common Feature Pharmacophore Generation:
Action: The software aligns the conformers of the most active ligands, identifying common chemical features (e.g., Hydrogen Bond Acceptor, Aromatic Ring, Hydrophobic group) and their spatial relationships.
Rationale: This process generates a set of candidate pharmacophore hypotheses. A good hypothesis will map well onto the active molecules but poorly onto inactive ones.[16] For our quinoline scaffold, a likely hypothesis might include an aromatic ring feature (the quinoline core), a hydrogen bond acceptor (the quinoline nitrogen), and a hydrophobic feature (the alkyl groups).
Caption: A hypothetical 3-feature pharmacophore model for a quinoline derivative.
Model Validation: A Self-Validating System
Action 1 (Test Set Validation): The top-ranked hypothesis is used to screen the test set (which the model has never seen). The model's ability to correctly classify active compounds as "hits" (sensitivity) and inactive compounds as "non-hits" (specificity) is calculated.
Action 2 (Fischer's Randomization): This statistical validation shuffles the activity data of the training set and attempts to build new pharmacophore models.[12] This is repeated many times (e.g., 99 times for 99% confidence).
Rationale: A robust model must significantly outperform the random models. If a model built on scrambled data performs well, it indicates the original correlation was likely due to chance. This step is crucial for ensuring the trustworthiness and statistical significance of the final model.[12]
Validation Metric
Value
Interpretation
Test Set Sensitivity
> 0.80
The model correctly identifies over 80% of the active compounds in the test set.
Test Set Specificity
> 0.75
The model correctly rejects over 75% of the inactive compounds in the test set.
Fischer Test Confidence
99%
There is a 99% confidence that the model is not a result of chance correlation.
Enrichment Factor (EF)
> 10
The model is at least 10 times better at finding actives than a random screen.
Table 2: Key validation metrics for a robust pharmacophore model.
Part III: Application: Virtual Screening for Novel Scaffolds
The validated pharmacophore model is now a powerful tool for discovering new lead compounds. The goal is to screen vast chemical libraries to find molecules that match the 3D pharmacophore query.[8]
The Virtual Screening Funnel
This process is best visualized as a funnel, progressively reducing a massive library of compounds down to a small, manageable number of high-potential hits for experimental testing.
Caption: The virtual screening funnel, from a large database to validated hits.
Step-by-Step Methodology
Database Preparation:
Action: Select and prepare a large, multi-conformation compound database. The ZINC database is an excellent choice as it contains millions of commercially available compounds in ready-to-screen formats.[17][18][19]
Rationale: Using a database of purchasable compounds ensures that any identified hits can be readily acquired for laboratory testing, saving significant time and resources that would otherwise be spent on chemical synthesis.[20]
Pharmacophore-Based Screening:
Action: The validated pharmacophore model is used as a 3D query to screen the prepared database. The software identifies all molecules that can adopt a conformation matching the pharmacophore features and their spatial constraints.
Rationale: This is a rapid and efficient way to filter an enormous chemical space, enriching the hit list with molecules that are geometrically and electronically compatible with the target's binding site.[21] Each hit is assigned a "fitness score" indicating how well it matches the query.
Post-Screening Filtering and Refinement:
Action (Drug-Likeness): The initial hit list is filtered using physicochemical property criteria, most commonly Lipinski's Rule of Five, to remove compounds with poor absorption, distribution, metabolism, and excretion (ADME) properties.
Action (Molecular Docking): The remaining hits are then subjected to molecular docking into a hypothesized or known target protein structure (e.g., the PDE4B crystal structure).[22] This step predicts the most likely binding pose and calculates a binding affinity score.
Rationale: Pharmacophore screening tells us if a molecule has the right features, but molecular docking provides crucial insight into how it might bind and the quality of that interaction.[23] This step is invaluable for prioritizing the most promising candidates and removing false positives from the pharmacophore screen.
Screening Stage
Input Compounds
Output Compounds
Primary Goal
Pharmacophore Screen
10,000,000
~100,000
Identify all molecules matching the 3D feature query.
Drug-Likeness Filter
100,000
~70,000
Remove compounds with poor pharmacokinetic properties.
Molecular Docking
Top 1,000
50-100
Predict binding mode and prioritize hits with the best binding affinity.
Table 3: Summary of a typical virtual screening campaign's results.
Conclusion
This guide has outlined a complete, in-depth workflow for the ligand-based pharmacophore modeling and virtual screening of a representative quinoline compound. By beginning with the careful curation of a training set and proceeding through rigorous, multi-stage validation, we can generate a pharmacophore model that is not merely descriptive but powerfully predictive. The true value of this approach lies in its ability to transcend known chemical scaffolds, using the validated model to discover novel, structurally diverse molecules with a high probability of biological activity. The integration of subsequent filters, such as drug-likeness rules and molecular docking, provides a robust framework for refining a large initial hit list into a focused set of high-confidence candidates, thereby accelerating the drug discovery pipeline and reducing the cost and time associated with experimental screening.
References
Irwin, J. J., & Shoichet, B. K. (2005). ZINC – A Free Database of Commercially Available Compounds for Virtual Screening. Journal of Chemical Information and Modeling. [Link]
Fiveable. (2025). Pharmacophore modeling. Medicinal Chemistry Class Notes. [Link]
Singh, P., et al. (2023). Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90. ACS Omega. [Link]
Kirchmair, J., et al. (2026). Pharmacophore modeling: advances and pitfalls. Frontiers in Chemistry. [Link]
Mahrous, R. S., et al. (2024). Molecular docking and pharmacophore modelling; a bridged explanation with emphasis on validation. Journal of Applied Pharmaceutical Sciences. [Link]
Unknown Author. (n.d.). Pharmacophore Modelling in Drug Discovery and Development. Module V B. Pharm. VI Sem. [Link]
Bou-Salah, L., et al. (2014). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. International Journal of Medicinal Chemistry. [Link]
Singh, S., et al. (2016). Pharmacophore generation and atom based 3D-QSAR of quinoline derivatives as selective phosphodiesterase 4B inhibitors. RSC Advances. [Link]
Kaser, D., & Mustapha, M. E. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Future Medicinal Chemistry. [Link]
Schuster, D., & Wolber, G. (2010). Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases. Molecules. [Link]
Bio-Prodict. (2020). How to download small molecules from ZINC database for virtual screening?. Bio-Prodict Support. [Link]
Ekins, S., et al. (2026). Role of Pharmacophores in Virtual Screening and Drug Discovery. ResearchGate. [Link]
Creative Biolabs. (n.d.). Ligand based Pharmacophore Modeling Service. Creative Biolabs Official Site. [Link]
Kryshtafovych, A., et al. (2019). Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simulations. Molecules. [Link]
re3data.org. (2024). ZINC. re3data.org Registry of Research Data Repositories. [Link]
Kryshtafovych, A., et al. (2019). Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simulations. PubMed. [Link]
Salmaso, V., & Moro, S. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. Molecules. [Link]
LinkedIn. (2025). Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications. LinkedIn Article. [Link]
Scribd. (n.d.). Introduction To Pharmacophores in MOE. Scribd Document. [Link]
Docta Complutense. (n.d.). 2D/3D-QSAR Model Development Based on a Quinoline Pharmacophoric Core for the Inhibition of Plasmodium falciparum. Docta Complutense Repository. [Link]
YouTube. (2013). Using Ligand Scout to perform Ligand based pharmacophore modeling and Virtual Screening. YouTube Video. [Link]
Bhatt, H., et al. (2012). Pharmacophore modeling, virtual screening and 3D-QSAR studies of 5-tetrahydroquinolinylidine aminoguanidine derivatives as sodium hydrogen exchanger inhibitors. PubMed. [Link]
ResearchGate. (2026). Pharmacophore modeling and molecular docking for drug design. ResearchGate Publication. [Link]
ResearchGate. (2022). (PDF) Pharmacophore modeling and its applications. ResearchGate Publication. [Link]
Slideshare. (n.d.). Pharmacophore modeling and docking techniques. Slideshare Presentation. [Link]
ResearchGate. (n.d.). The different consecutive steps in pharmacophore model generation,... ResearchGate Figure. [Link]
Iris-ARPI. (n.d.). 3D Pharmacophore Modeling Techniques in Computer-Aided Molecular Design Using LigandScout. Iris-ARPI Publication. [Link]
MDPI. (2024). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. Molecules. [Link]
MDPI. (2022). Ligand and Structure-Based Pharmacophore Modelling, Computer-aided Screening and Molecular Docking to Detect Novel NS5B. Molecules. [Link]
ACS Publications. (2008). Conformational Sampling of Druglike Molecules with MOE and Catalyst: Implications for Pharmacophore Modeling and Virtual Screening. Journal of Chemical Information and Modeling. [Link]
Arabian Journal of Chemistry. (2022). Pharmacophore model-aided virtual screening combined with comparative molecular docking and molecular dynamics for identification. Arabian Journal of Chemistry. [Link]
Taylor & Francis Online. (2019). Pharmacophore modeling, molecular docking and molecular dynamics simulation for screening and identifying anti-dengue phytocompounds. Journal of Biomolecular Structure and Dynamics. [Link]
ResearchGate. (2025). PHASE: A Novel Approach to Pharmacophore Modeling and 3D Database Searching. ResearchGate Publication. [Link]
Schrödinger. (n.d.). Phase. Schrödinger Official Site. [Link]
Salmaso, V., & Moro, S. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. Molecules. [Link]
Application Note and Synthesis Protocol: 8-methyl-N-(propan-2-yl)quinolin-5-amine
For: Researchers, scientists, and drug development professionals Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a quinoline derivativ...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals
Abstract
This document provides a comprehensive, step-by-step protocol for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a quinoline derivative with potential applications in medicinal chemistry and materials science. The synthetic strategy is designed for robustness and scalability, proceeding through key intermediates: 8-methylquinoline, 8-methyl-5-nitroquinoline, and 8-methylquinolin-5-amine. The protocol details a four-step sequence commencing with the classical Skraup synthesis, followed by nitration, reduction, and a final reductive amination. Each step is accompanied by in-depth procedural details, mechanistic insights, safety considerations, and characterization guidelines to ensure both reproducibility and a thorough understanding of the chemical transformations.
Introduction
Quinoline and its derivatives are a cornerstone of heterocyclic chemistry, exhibiting a broad spectrum of biological activities and finding extensive use as scaffolds in drug discovery.[1] The substituent pattern on the quinoline core is critical in modulating its physicochemical properties and pharmacological effects. The target molecule, 8-methyl-N-(propan-2-yl)quinolin-5-amine, combines the 8-methylquinoline framework with an N-isopropylamino group at the C5 position. This structural motif is of interest for library synthesis in the exploration of new therapeutic agents. This guide provides a reliable and well-documented synthetic route, empowering researchers to access this compound for further investigation.
Overall Synthetic Scheme
The synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine is accomplished via a four-step reaction sequence as illustrated below. This pathway was selected for its reliance on well-established and high-yielding reactions, starting from readily available commercial reagents.
Caption: Overall synthetic workflow for 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
2-Methylaniline (o-toluidine)
ReagentPlus®, 99%
Sigma-Aldrich
Glycerol
≥99.5%
Sigma-Aldrich
Sulfuric Acid (H₂SO₄)
95-98%
Sigma-Aldrich
Corrosive
Ferrous Sulfate Heptahydrate
≥99.0%
Sigma-Aldrich
Nitric Acid (HNO₃)
70%
Sigma-Aldrich
Oxidizer, Corrosive
Tin(II) Chloride Dihydrate
≥98%
Sigma-Aldrich
Hydrochloric Acid (HCl)
37%
Sigma-Aldrich
Corrosive
Sodium Hydroxide (NaOH)
≥98%
Sigma-Aldrich
Corrosive
Acetone
≥99.5%
Sigma-Aldrich
Flammable
Sodium Triacetoxyborohydride
97%
Sigma-Aldrich
Moisture sensitive
Dichloromethane (DCM)
Anhydrous, ≥99.8%
Sigma-Aldrich
Ethyl Acetate (EtOAc)
ACS reagent, ≥99.5%
Sigma-Aldrich
Hexanes
ACS reagent, ≥98.5%
Sigma-Aldrich
Anhydrous Sodium Sulfate
≥99.0%
Sigma-Aldrich
Experimental Protocols
Step 1: Synthesis of 8-Methylquinoline
This initial step employs the Skraup synthesis, a classic method for quinoline formation.[2][3] It involves the reaction of an aniline, in this case, 2-methylaniline, with glycerol in the presence of sulfuric acid and an oxidizing agent. The sulfuric acid acts as both a catalyst and a dehydrating agent, while ferrous sulfate helps to moderate the traditionally vigorous reaction.
Reaction:
Procedure:
To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, cautiously add 2-methylaniline (107.15 g, 1.0 mol) and ferrous sulfate heptahydrate (10 g).
Begin vigorous stirring and slowly add concentrated sulfuric acid (200 mL) to the mixture. The addition is exothermic and should be controlled to maintain the temperature below 100 °C.
Heat the mixture to 130 °C using a heating mantle.
Once the temperature has stabilized, add glycerol (276.27 g, 3.0 mol) dropwise from the dropping funnel over 2-3 hours. The reaction is highly exothermic; maintain a steady reflux.
After the addition of glycerol is complete, continue heating the reaction mixture at 140-150 °C for an additional 4 hours.
Allow the mixture to cool to room temperature.
Carefully dilute the reaction mixture with 1 L of water.
Transfer the mixture to a large beaker and neutralize by the slow addition of a 40% aqueous sodium hydroxide solution until the pH is approximately 8-9. This should be done in an ice bath to control the exotherm.
Steam distill the mixture to isolate the crude 8-methylquinoline.
Extract the distillate with dichloromethane (3 x 200 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by vacuum distillation to obtain pure 8-methylquinoline as a pale yellow oil.
Step 2: Synthesis of 8-Methyl-5-nitroquinoline
The nitration of the 8-methylquinoline core is a key step to introduce the nitrogen functionality at the C5 position. The reaction is carried out using a mixture of nitric acid and sulfuric acid.[4][5]
Reaction:
Procedure:
In a 500 mL flask, cool concentrated sulfuric acid (100 mL) to 0 °C in an ice-salt bath.
To the cold sulfuric acid, slowly add 8-methylquinoline (28.6 g, 0.2 mol) while maintaining the temperature below 10 °C.
Prepare a nitrating mixture by cautiously adding concentrated nitric acid (18 mL) to concentrated sulfuric acid (18 mL), keeping the mixture cool.
Add the nitrating mixture dropwise to the solution of 8-methylquinoline in sulfuric acid over 1 hour, ensuring the temperature does not exceed 10 °C.
After the addition is complete, allow the reaction to stir at room temperature for 2 hours.
Pour the reaction mixture onto 500 g of crushed ice.
Neutralize the solution with a concentrated ammonium hydroxide solution until a yellow precipitate forms.
Filter the precipitate, wash thoroughly with cold water, and dry under vacuum to yield 8-methyl-5-nitroquinoline. The product can be further purified by recrystallization from ethanol.
Step 3: Synthesis of 8-Methylquinolin-5-amine
The nitro group of 8-methyl-5-nitroquinoline is reduced to the primary amine using tin(II) chloride in concentrated hydrochloric acid. This is a standard and effective method for the reduction of aromatic nitro compounds.
Reaction:
Procedure:
In a 1 L round-bottom flask, suspend 8-methyl-5-nitroquinoline (18.8 g, 0.1 mol) in 200 mL of concentrated hydrochloric acid.
Heat the mixture to 60 °C with stirring.
Add a solution of tin(II) chloride dihydrate (90.3 g, 0.4 mol) in 100 mL of concentrated hydrochloric acid portion-wise, maintaining the temperature between 60-70 °C.
After the addition is complete, continue stirring at 70 °C for 3 hours.
Cool the reaction mixture in an ice bath and basify by the slow addition of a 50% aqueous sodium hydroxide solution until the pH is greater than 10.
Extract the aqueous layer with ethyl acetate (3 x 200 mL).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 8-methylquinolin-5-amine as a solid. The crude product can be purified by column chromatography on silica gel.
Step 4: Synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine
The final step is a reductive amination, which couples the primary amine with acetone to form the desired N-isopropyl secondary amine.[6] Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for this transformation.[7]
Caption: Reductive amination of 8-methylquinolin-5-amine with acetone.
Procedure:
To a solution of 8-methylquinolin-5-amine (15.8 g, 0.1 mol) in 300 mL of anhydrous dichloromethane, add acetone (11.6 g, 0.2 mol).
Stir the mixture at room temperature for 30 minutes.
Stir the reaction mixture at room temperature for 12-16 hours, monitoring the reaction progress by TLC.
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (100 mL).
Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 100 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Characterization
The identity and purity of the final product and key intermediates should be confirmed by standard analytical techniques:
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and assess purity.
Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.
Melting Point (for solids): As an indicator of purity.
Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing the purity of isolated products.
Safety and Handling
All manipulations should be performed in a well-ventilated fume hood.
Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.
Concentrated acids (sulfuric and nitric) and bases (sodium hydroxide) are highly corrosive and should be handled with extreme care.
The Skraup synthesis is a highly exothermic reaction and requires careful control of the addition rate and temperature.
Dichloromethane is a volatile and potentially carcinogenic solvent.
Troubleshooting
Issue
Potential Cause
Suggested Solution
Low yield in Skraup synthesis
Reaction too vigorous or incomplete
Ensure slow, controlled addition of glycerol and maintain the recommended reaction temperature and time.
Incomplete nitration
Insufficient nitrating agent or reaction time
Ensure the correct stoichiometry of the nitrating mixture and allow the reaction to proceed for the full recommended time.
Incomplete reduction of nitro group
Insufficient reducing agent or reaction time
Use a slight excess of SnCl₂·2H₂O and monitor the reaction by TLC to ensure completion.
Formation of dialkylated product in reductive amination
Excess acetone or prolonged reaction time
Use the recommended stoichiometry and monitor the reaction closely to avoid over-alkylation.
Conclusion
This application note provides a detailed and reliable protocol for the multi-step synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. By following the outlined procedures and adhering to the safety precautions, researchers can successfully synthesize this valuable quinoline derivative for use in various scientific endeavors. The provided mechanistic insights and troubleshooting guide further support the successful execution of this synthesis.
References
Manske, R. H. F.; Kulka, M. The Skraup Synthesis of Quinolines. Org. React.1953, 7, 59-98.
ResearchGate. The Skraup Synthesis of Quinolines. [Link]
Brieflands. An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. [Link]
Google Patents. US5700942A - Process for preparing quinoline bases.
SciSpace. Synthesis of derivatives of quinoline. [Link]
Canadian Journal of Chemistry. THE PREPARATION OF QUINOLINES BY A MODIFIED SKRAUP REACTION. [Link]
Application Note: Strategic Selection of Reagents for the N-Alkylation of 8-Methylquinolin-5-amine
An In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Abstract: The N-alkylation of 8-methylquinolin-5-amine is a pivotal transformation for accessing a diverse array of chemic...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Abstract: The N-alkylation of 8-methylquinolin-5-amine is a pivotal transformation for accessing a diverse array of chemical entities with significant potential in medicinal chemistry and materials science. The resulting secondary and tertiary amines are key structural motifs in pharmacologically active compounds. This guide provides a comprehensive overview of the primary synthetic strategies for this transformation, detailing the mechanistic rationale behind reagent selection and offering field-tested protocols. We will explore classical methods such as direct alkylation, modern techniques including reductive amination, and sustainable catalytic approaches like borrowing hydrogen catalysis, providing researchers with the knowledge to select the optimal synthetic route for their specific objectives.
Introduction: The Significance of N-Alkyl-8-methylquinolin-5-amines
8-Methylquinolin-5-amine is a valuable heterocyclic building block. The quinoline scaffold itself is a privileged structure in drug discovery, appearing in numerous antimalarial, antibacterial, and anticancer agents.[1][2] Functionalization of the C5-amino group via N-alkylation profoundly modulates the molecule's physicochemical properties, including its basicity, lipophilicity, and hydrogen bonding capacity. These modifications are critical for tuning biological activity, optimizing pharmacokinetic profiles (ADMET properties), and developing novel materials.[3] The strategic introduction of alkyl substituents allows for the systematic exploration of structure-activity relationships (SAR), a cornerstone of modern drug development.
Mechanistic Foundations of N-Alkylation
The N-alkylation of an aromatic amine like 8-methylquinolin-5-amine involves the formation of a new carbon-nitrogen bond. The choice of methodology depends on the desired alkyl group, the required selectivity (mono- vs. di-alkylation), and the functional group tolerance of the substrate. The primary strategies are outlined below.
Figure 1. Key synthetic workflows for the N-alkylation of primary aromatic amines.
Direct Alkylation via Nucleophilic Substitution
This is the most traditional approach, wherein the amine acts as a nucleophile, attacking an alkyl halide (or sulfonate) in an SN2 reaction. While conceptually simple, this method is often plagued by a lack of selectivity. The primary amine product is typically more nucleophilic than the starting amine, leading to a "runaway reaction" that produces a mixture of secondary, tertiary, and even quaternary ammonium salts.[4][5] Controlling the reaction to achieve selective mono-alkylation can be challenging and often requires using a large excess of the starting amine.
Reductive Amination
Reductive amination is a highly reliable and versatile one-pot method for selective mono-alkylation.[6] The process involves the initial reaction of the amine with an aldehyde or ketone to form an imine or enamine intermediate, which is then reduced in situ by a selective reducing agent.[7] The key to its success lies in the choice of reducing agent; mild hydrides like sodium triacetoxyborohydride (NaBH(OAc)₃) are particularly effective as they readily reduce the protonated iminium ion but are slow to reduce the starting carbonyl compound.[7] This method offers excellent control and a broad substrate scope.
Catalytic N-Alkylation with Alcohols (Borrowing Hydrogen)
The "Borrowing Hydrogen" (BH) or "Hydrogen Autotransfer" (HT) methodology is a powerful and atom-economical strategy that uses alcohols as alkylating agents, with water as the only byproduct.[8] The reaction is catalyzed by transition metals (e.g., Ru, Ir, Co, Mn) and proceeds through a catalytic cycle:
The metal catalyst temporarily "borrows" hydrogen from the alcohol, oxidizing it in situ to the corresponding aldehyde.[9]
The aldehyde condenses with the amine to form an imine.
The metal hydride species then reduces the imine to the final N-alkylated amine, regenerating the catalyst.[8][9]
This approach is environmentally benign and avoids the use of pre-activated alkylating agents like halides.[10]
Reagent Selection and Data Summary
The choice of reagent dictates the reaction conditions and potential outcomes. The following table summarizes common reagents and their characteristics for the N-alkylation of 8-methylquinolin-5-amine.
Reagent Class
Specific Examples
Catalyst / Additives
Typical Solvent(s)
Temp.
Advantages
Disadvantages & Considerations
Alkyl Halides
Iodomethane, Benzyl bromide, Octyl iodide
A non-nucleophilic base (e.g., DIPEA, K₂CO₃)
DMF, ACN, DMSO
RT - 80°C
Simple setup; readily available reagents.
High risk of over-alkylation[4][5]; halides can be toxic; requires stoichiometric base.
Aldehydes
Benzaldehyde, Heptanal, Cyclohexanecarboxaldehyde
Reducing Agent: NaBH(OAc)₃, NaBH₃CN, or Hantzsch Ester with Boronic Acid Catalyst[11][12]
DCE, DCM, MeOH
RT
High selectivity for mono-alkylation[6]; broad substrate scope; mild conditions.
Requires stoichiometric reducing agent; stability of the aldehyde can be an issue.
Ketones
Acetone, Cyclohexanone
Reducing Agent: NaBH(OAc)₃, NaBH₃CN (often requires acid catalyst like AcOH)
DCE, MeOH
RT - 60°C
Access to secondary alkyl groups; good selectivity.
Generally less reactive than aldehydes; may require higher temperatures or longer reaction times.
Alcohols
Methanol, Benzyl alcohol, 1-Hexanol
Transition Metal Catalyst (Ru, Ir, Co, Mn complexes)[8][9][10] and a base (e.g., t-BuOK)
Toluene, Xylene
80 - 140°C
Atom-economical (water is the only byproduct)[10]; uses readily available alcohols.
Requires specialized metal catalysts; often requires high temperatures; catalyst may be air-sensitive.
Mannich Reagents
Formaldehyde + Secondary Amine (e.g., Piperidine)
N/A (often acid or base-catalyzed)
Ethanol, Water
RT - Reflux
Forms aminomethylated products in a one-pot reaction.
Limited to aminomethylation; scope can be narrow.[13]
Detailed Experimental Protocols
Safety Precaution: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Review the Safety Data Sheet (SDS) for all chemicals before use.
Protocol 1: N-Alkylation using an Alkyl Halide (Synthesis of N-Benzyl-8-methylquinolin-5-amine)
This protocol describes a classical SN2 approach. Careful control of stoichiometry is key to minimizing the formation of the di-benzylated byproduct.
To a dry round-bottom flask equipped with a magnetic stir bar, add 8-methylquinolin-5-amine and potassium carbonate.
Add anhydrous acetonitrile to the flask under a nitrogen atmosphere.
Stir the suspension at room temperature for 15 minutes.
Add benzyl bromide dropwise to the stirred suspension.
Heat the reaction mixture to 60°C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Upon completion, cool the reaction to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the desired N-benzyl-8-methylquinolin-5-amine.
Protocol 2: Reductive Amination (Synthesis of N-Heptyl-8-methylquinolin-5-amine)
This protocol utilizes the highly efficient and selective reductive amination pathway.[6]
Application Notes and Protocols: Crystallization of 8-methyl-N-(propan-2-yl)quinolin-5-amine
Abstract The isolation and purification of active pharmaceutical ingredients (APIs) are critical steps in drug development and manufacturing, where the crystalline form of an API dictates its purity, stability, and bioav...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The isolation and purification of active pharmaceutical ingredients (APIs) are critical steps in drug development and manufacturing, where the crystalline form of an API dictates its purity, stability, and bioavailability.[][2] This guide provides a comprehensive overview of practical crystallization techniques for 8-methyl-N-(propan-2-yl)quinolin-5-amine, a quinoline derivative of interest. We delve into the foundational principles of crystallization, from solvent screening to the application of specific methodologies including Slow Cooling, Anti-Solvent Addition, and Vapor Diffusion. Each protocol is presented with detailed, step-by-step instructions and the scientific rationale behind key procedural choices, designed to empower researchers and drug development professionals to achieve high-purity, high-quality crystalline material.
Introduction: The Critical Role of Crystallization
Crystallization is a paramount purification and separation process for the manufacturing of drug substances.[3][4] For a quinoline derivative such as 8-methyl-N-(propan-2-yl)quinolin-5-amine, achieving a specific crystalline solid-state form is not merely a matter of purity; it is fundamental to the compound's downstream performance and therapeutic efficacy. The operating conditions of the crystallization process determine critical physical properties of the final product, including crystal purity, size distribution, and morphology.[3] These attributes directly influence the efficiency of subsequent operations like filtration and drying, as well as the ultimate effectiveness of the API, impacting its shelf-life and bioavailability.[3]
This document serves as a practical guide to developing a robust crystallization process for 8-methyl-N-(propan-2-yl)quinolin-5-amine. While specific experimental data for this compound is not widely published, the principles outlined herein are derived from established methodologies for analogous small organic molecules, particularly quinoline derivatives, and provide a strong foundation for systematic process development.[5][6]
Foundational Step: Solvent Selection
The choice of solvent is the cornerstone of any successful crystallization process.[7][8] An ideal solvent system will exhibit a significant difference in the solubility of 8-methyl-N-(propan-2-yl)quinolin-5-amine at elevated and reduced temperatures. This differential solubility is the driving force for crystallization.[9]
Physicochemical Considerations
Based on the structure of 8-methyl-N-(propan-2-yl)quinolin-5-amine, which contains both aromatic (quinoline) and aliphatic amine functionalities, a range of solvents with varying polarities should be considered. The quinoline core suggests solubility in common organic solvents, while the amine group may impart some polarity.
Predicted Solubility Profile:
Good Solvents (at elevated temperatures): Alcohols (Methanol, Ethanol, Isopropanol), Ketones (Acetone), Esters (Ethyl Acetate), and potentially some chlorinated solvents.
The initial step is to experimentally determine the solubility profile of the compound across a range of representative solvents.
Objective: To identify suitable solvents for cooling crystallization and appropriate anti-solvents for precipitation methods.
Materials:
8-methyl-N-(propan-2-yl)quinolin-5-amine
A selection of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene, Heptane, Water)
Vials with magnetic stir bars
Heated stirring plate
Thermometer/Temperature probe
Procedure:
Add a known mass (e.g., 10 mg) of 8-methyl-N-(propan-2-yl)quinolin-5-amine to a vial.
Add a small, measured volume (e.g., 0.1 mL) of the first solvent to the vial at room temperature.
Stir for 5-10 minutes. Observe if the solid dissolves completely.
If the solid does not dissolve, continue adding the solvent in 0.1 mL increments until dissolution is achieved or a large volume (e.g., 2 mL) has been added. Record the total volume.
If the solid dissolves readily in the initial volume, it is likely too soluble at room temperature for effective cooling crystallization.
For vials where the solid did not fully dissolve at room temperature, gently heat the solution (e.g., to 50-60°C) while stirring.
Observe if dissolution occurs upon heating. A solvent that dissolves the compound when hot but not when cold is a strong candidate for cooling crystallization.[9]
Cool the heated solutions to room temperature and then further to 0-5°C to observe the quality of precipitation.
Document all observations in a structured table.
Data Presentation: Solvent Screening Results
Solvent
Solubility at 25°C (approx. mg/mL)
Solubility at 60°C (approx. mg/mL)
Observations upon Cooling
Suitability Notes
Methanol
Data to be determined experimentally
Data to be determined experimentally
e.g., Crystalline precipitate, oil, no solid
e.g., Potential for cooling crystallization
Ethanol
Data to be determined experimentally
Data to be determined experimentally
e.g., Crystalline precipitate, oil, no solid
e.g., Potential for cooling crystallization
Acetone
Data to be determined experimentally
Data to be determined experimentally
e.g., Crystalline precipitate, oil, no solid
e.g., Potential "good" solvent for anti-solvent method
Heptane
Data to be determined experimentally
Data to be determined experimentally
e.g., Crystalline precipitate, oil, no solid
e.g., Potential anti-solvent
Water
Data to be determined experimentally
Data to be determined experimentally
e.g., Crystalline precipitate, oil, no solid
e.g., Potential anti-solvent
Table 1. Example of a solvent screening data summary table. Experimental determination is required to populate the data fields.
Crystallization Methodologies & Protocols
Once suitable solvent systems have been identified, various techniques can be employed to generate a supersaturated solution, the necessary precursor to crystal nucleation and growth.[3][10]
Method 1: Slow Cooling Crystallization
Workflow Diagram:
Caption: Workflow for Slow Cooling Crystallization.
Detailed Protocol:
Preparation of Saturated Solution: In a flask, add 8-methyl-N-(propan-2-yl)quinolin-5-amine to a chosen solvent (e.g., ethanol) identified from the screening study. Heat the mixture to near the solvent's boiling point while stirring until the solute is completely dissolved. Add the minimum amount of hot solvent necessary to achieve full dissolution.[13]
Initiating Crystallization (if necessary): If crystals do not form spontaneously, nucleation can be induced by scratching the inside surface of the flask with a glass rod at the liquid-air interface or by adding a single seed crystal of the compound.[13]
Maximizing Yield: Once the solution has reached room temperature and crystal formation appears complete, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.
Isolation and Washing: Collect the crystals by vacuum filtration. Wash the collected crystals with a small amount of the cold crystallization solvent to remove any residual soluble impurities adhering to the crystal surfaces.[5]
Drying: Dry the crystals under vacuum to remove residual solvent.
Method 2: Anti-Solvent Addition Crystallization
Principle: This technique is employed when the compound is highly soluble in a solvent even at low temperatures.[14] It involves dissolving the compound in a "good" solvent and then adding a "poor" solvent (the anti-solvent) in which the compound is insoluble.[5][10] This addition reduces the overall solubility of the solute in the mixed solvent system, leading to supersaturation and crystallization.[15] The rate of anti-solvent addition is a critical parameter that influences crystal size and purity.[]
Workflow Diagram:
Caption: Workflow for Anti-Solvent Addition.
Detailed Protocol:
Dissolution: Dissolve 8-methyl-N-(propan-2-yl)quinolin-5-amine in a "good" solvent (e.g., acetone) at room temperature to form a clear, concentrated solution.
Anti-Solvent Addition: While vigorously stirring the solution, slowly add the anti-solvent (e.g., heptane or water) dropwise. A syringe pump can be used for precise control over the addition rate.
Induction of Precipitation: Continue adding the anti-solvent until the solution becomes persistently turbid or cloudy. This indicates the onset of nucleation.[5]
Crystal Growth: Once nucleation is observed, you may stop or significantly slow the addition of the anti-solvent and allow the mixture to stir for a period (e.g., 1-2 hours) to allow the newly formed nuclei to grow into larger crystals.
Isolation and Washing: Collect the precipitated crystals by vacuum filtration. Wash the crystals with a small amount of the anti-solvent or a mixture of the good solvent and anti-solvent to remove impurities.
Drying: Dry the purified crystals under vacuum.
Method 3: Vapor Diffusion
Principle: Vapor diffusion is a gentle and highly effective method for crystallizing small quantities of material, often yielding high-quality single crystals suitable for X-ray diffraction.[16][17] The technique involves the slow diffusion of a volatile anti-solvent vapor into a solution of the compound dissolved in a less volatile "good" solvent. This gradual introduction of the anti-solvent slowly reduces the compound's solubility, leading to controlled crystallization.[5]
Workflow Diagram:
Caption: Setup for Vapor Diffusion Crystallization.
Detailed Protocol:
Prepare the Compound Solution: Dissolve 8-methyl-N-(propan-2-yl)quinolin-5-amine in a small amount of a "good," relatively non-volatile solvent (e.g., toluene or chloroform) in a small, open container like a vial or test tube.
Prepare the Reservoir: Pour a layer of a volatile anti-solvent (e.g., heptane or diethyl ether) into a larger, sealable container, such as a beaker or a jar.[17]
Set up the System: Place the small vial containing the compound solution inside the larger container with the anti-solvent. Ensure the liquid levels are such that there is no direct mixing.
Seal and Incubate: Seal the larger container tightly (e.g., with a lid or parafilm) and leave it in a location free from vibrations and significant temperature fluctuations.
Crystal Growth: Over time (days to weeks), the volatile anti-solvent will vaporize and slowly diffuse into the solution in the inner vial. This gradually lowers the solubility of the compound, leading to the formation of high-quality crystals.[11]
Harvesting: Once suitable crystals have formed, carefully open the container, remove the inner vial, and isolate the crystals.
Troubleshooting Common Crystallization Issues
Problem
Potential Cause(s)
Suggested Solution(s)
Oiling Out
The solution becomes supersaturated at a temperature above the compound's melting point in that solvent system; Cooling is too rapid.
Re-heat the mixture to dissolve the oil, add slightly more solvent, and allow for a much slower cooling rate. Consider a different solvent system.
No Crystals Form
Solution is not sufficiently supersaturated; Nucleation is inhibited.
Try scratching the inner surface of the flask with a glass rod. Add a seed crystal. If using slow cooling, cool to a lower temperature (ice bath). If using anti-solvent, add more anti-solvent.
Formation of Fine Powder
Nucleation rate is too high relative to the growth rate; Cooling or anti-solvent addition is too rapid.
Slow down the cooling rate or the rate of anti-solvent addition. Use a more dilute solution.
Low Recovery/Yield
The compound has significant solubility in the mother liquor even at low temperatures; Insufficient cooling time.
Ensure the solution is cooled for an adequate amount of time. Consider adding an anti-solvent at the end of the cooling process. Evaporate some of the solvent to increase concentration before cooling.
Table 2. Common Crystallization Problems and Solutions.
Conclusion
The successful crystallization of 8-methyl-N-(propan-2-yl)quinolin-5-amine is a multi-faceted process that begins with a systematic and rational approach to solvent selection. By understanding the principles of solubility and supersaturation, researchers can effectively apply techniques such as slow cooling, anti-solvent addition, and vapor diffusion to achieve the desired crystalline product. The protocols and troubleshooting guide provided here serve as a robust starting point for developing a tailored and optimized crystallization process, ultimately leading to an API with the high purity and specific physical properties required for pharmaceutical applications.
References
Myerson, A. S. (Ed.). (2002).
Fujiwara, M., et al. (2007). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology.
BenchChem. (2025).
Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757.
Kavanagh, C., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1795-1813.
Kulkarni, S. A. (2014).
Patil, S. S., et al. (2022). Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. International Journal of Pharmaceutical Sciences and Nanotechnology, 15(4).
RM@Schools. (n.d.).
BOC Sciences. (n.d.).
Hampton Research. (n.d.). Sitting Drop Vapor Diffusion.
Technobis Crystallization Systems. (2021). Solvent selection for process development.
APC. (n.d.). Solvent Selection.
Nagy, Z. K., & Braatz, R. D. (2012). First-principles and direct design approaches for the control of pharmaceutical crystallization. IEEE Transactions on Control Systems Technology, 20(3), 570-594.
An, Y., et al. (2021).
EPFL. (n.d.).
Gholami, M., et al. (2020). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Organic Process Research & Development, 24(10), 2249-2263.
TU Delft. (n.d.).
Google Patents. (2006).
Singh, G., & Singh, J. (2022). Three-Step Mechanism of Antisolvent Crystallization. Crystal Growth & Design, 22(5), 3322-3330.
Scribd. (n.d.).
Google Patents. (2014).
Science and Technology Division. (n.d.).
Longdom Publishing. (2023).
Douglas Instruments. (n.d.). Crystal Growth Techniques.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11910, 8-Methylquinoline.
MIRAI Intex. (2024).
Google Patents. (2015).
Bartow, E., & McCollum, E. V. (1904). Syntheses of Derivatives of Quinoline. Journal of the American Chemical Society, 26(6), 700-705.
Solvent selection for extracting 8-methyl-N-(propan-2-yl)quinolin-5-amine
Technical Application Note: Solvent System Optimization for the Extraction of 8-methyl-N-(propan-2-yl)quinolin-5-amine Abstract & Strategic Overview This guide details the solvent selection and extraction protocols for 8...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Solvent System Optimization for the Extraction of 8-methyl-N-(propan-2-yl)quinolin-5-amine
Abstract & Strategic Overview
This guide details the solvent selection and extraction protocols for 8-methyl-N-(propan-2-yl)quinolin-5-amine (CAS: 1158040-82-4). As a lipophilic, di-basic 5-aminoquinoline derivative, this molecule presents specific challenges regarding pH-dependent solubility and emulsion formation.
Efficient isolation requires a pH-swing Liquid-Liquid Extraction (LLE) strategy. While chlorinated solvents (DCM) offer high solubility, modern drug development mandates a shift toward Class 3 solvents (Ethyl Acetate, 2-MeTHF) or ethers (MTBE) to meet Green Chemistry principles and ICH Q3C(R8) guidelines. This protocol prioritizes high-recovery systems while minimizing impurity carryover.
Physicochemical Profile & Extraction Logic
To design a robust extraction, we must first understand the molecule's behavior in biphasic systems.
Property
Value (Predicted/Observed)
Impact on Extraction
Molecular Weight
214.31 g/mol
Moderate size; suitable for standard LLE.
LogP (Octanol/Water)
~2.8 – 3.2
Lipophilic. Prefers organic phase at neutral/basic pH.
pKa 1 (Ring N)
~5.2
Protonation solubilizes the molecule in water.
pKa 2 (Exocyclic N)
~6.0 (N-alkyl aniline type)
Requires pH > 9 for full deprotonation to free base.
H-Bond Donors
1 (Secondary Amine)
Potential for interaction with protic solvents; reduces solubility in pure alkanes (Heptane).
The Mechanism:
The molecule possesses two basic centers. At pH < 2 , both nitrogens are protonated (
), rendering the molecule highly water-soluble. At pH > 9 , the molecule exists as a neutral free base (), partitioning strongly into the organic phase.
Solvent Screening Protocol
Before scale-up, perform this solubility assessment to select the optimal carrier solvent.
Objective: Identify a solvent that dissolves the target >50 mg/mL (Free Base) but <1 mg/mL (Salt form).
Application Note: Rapid Microwave-Assisted Synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine
For: Researchers, scientists, and drug development professionals. Abstract This application note details a robust and highly efficient protocol for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a substituted...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Abstract
This application note details a robust and highly efficient protocol for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a substituted quinoline derivative of interest in medicinal chemistry and materials science. By leveraging the principles of microwave-assisted organic synthesis (MAOS), this method dramatically reduces reaction times from hours to minutes, while offering excellent yields and purity.[1][2][3] The protocol provided herein is designed to be a self-validating system, with in-depth explanations of the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.
Introduction: The Significance of N-Alkylated Quinolines and the Power of Microwave Synthesis
Quinoline and its derivatives are heterocyclic scaffolds of immense importance, forming the core structure of numerous natural products and synthetic compounds with a wide array of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[2][4] The functionalization of the quinoline ring, particularly through the introduction of N-alkylamino substituents, is a key strategy in the modulation of these biological activities and the development of novel therapeutic agents.
Traditional methods for the N-alkylation of aminoquinolines often involve prolonged reaction times at elevated temperatures, leading to potential side product formation and energy inefficiency.[5][6] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative green chemistry technique that overcomes these limitations.[3][7][8] Microwave energy directly and efficiently heats the reaction mixture through dipolar polarization and ionic conduction, resulting in rapid, uniform heating that can lead to dramatic accelerations in reaction rates, higher yields, and improved product selectivity.[1][3][9]
This application note provides a detailed protocol for the N-alkylation of 8-methylquinolin-5-amine with 2-bromopropane using a dedicated microwave reactor, affording the target compound, 8-methyl-N-(propan-2-yl)quinolin-5-amine, in a fraction of the time required by conventional heating methods.
Reaction Principle and Mechanism
The synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine is achieved via a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the amino group of 8-methylquinolin-5-amine acts as a nucleophile, attacking the electrophilic carbon atom of 2-bromopropane. A base is typically added to neutralize the hydrogen bromide (HBr) generated during the reaction, driving the equilibrium towards the product.
While a simple nucleophilic substitution is the primary pathway, for more complex aryl amines and halides, palladium-catalyzed methods like the Buchwald-Hartwig amination are often employed.[10][11][12] However, for this specific transformation, a direct N-alkylation under microwave irradiation is a more atom-economical and straightforward approach.
The use of microwave irradiation accelerates this reaction by efficiently overcoming the activation energy barrier. Polar molecules, such as the reactants and the polar solvent, align with the rapidly oscillating electric field of the microwaves. This forced molecular rotation and ionic conduction generates heat rapidly and homogeneously throughout the reaction medium, leading to a significant increase in the reaction rate.[1][9]
Figure 1: Conceptual diagram of the microwave-assisted N-alkylation.
Experimental Protocol
Materials and Equipment
Reagent/Material
Grade
Supplier
Notes
8-methylquinolin-5-amine
≥98%
Commercially Available
2-bromopropane
≥99%
Commercially Available
Potassium Carbonate (K₂CO₃)
Anhydrous
Commercially Available
Acts as the base.
N,N-Dimethylformamide (DMF)
Anhydrous
Commercially Available
High boiling point, good microwave absorbent.
Ethyl Acetate
ACS Grade
Commercially Available
For extraction and chromatography.
Hexane
ACS Grade
Commercially Available
For chromatography.
Deionized Water
In-house
Brine (Saturated NaCl solution)
In-house
Sodium Sulfate (Na₂SO₄)
Anhydrous
Commercially Available
For drying organic layer.
Silica Gel
230-400 mesh
Commercially Available
For column chromatography.
TLC Plates
Silica gel 60 F₂₅₄
Commercially Available
Equipment:
Dedicated laboratory microwave reactor with temperature and pressure sensors.
10 mL microwave reaction vessel with a magnetic stir bar.
Standard laboratory glassware (round-bottom flasks, separatory funnel, beakers, etc.).
Safety First: Microwave synthesis should always be performed in a dedicated microwave reactor equipped with safety features.[13][14][15] Do not use a domestic microwave oven.[14][16] Always work within a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
To a 10 mL microwave reaction vessel containing a magnetic stir bar, add 8-methylquinolin-5-amine (1.0 mmol, 158.2 mg).
Seal the vessel securely according to the microwave reactor manufacturer's instructions.
Place the vessel in the microwave reactor cavity.
Set the reaction parameters as follows:
Parameter
Value
Rationale
Temperature
140 °C
Higher temperatures accelerate the reaction; DMF allows for superheating under pressure.
Ramp Time
2 minutes
Allows for controlled heating to the set temperature.
Hold Time
20 minutes
Sufficient time for the reaction to reach completion under microwave conditions.
Power
Dynamic (Max 300 W)
The instrument will automatically adjust power to maintain the set temperature.
Stirring
High
Ensures even temperature distribution and prevents localized superheating.[14]
Work-up and Purification
After the reaction is complete, allow the vessel to cool to room temperature (below 50 °C) before opening.
Transfer the reaction mixture to a separatory funnel containing 20 mL of deionized water.
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers and wash with brine (2 x 20 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.
The crude product can be purified by column chromatography on silica gel. A gradient elution system of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the polarity to 90:10 hexane:ethyl acetate) is recommended.
Monitor the fractions by Thin Layer Chromatography (TLC) and combine the fractions containing the pure product.
Remove the solvent under reduced pressure to yield 8-methyl-N-(propan-2-yl)quinolin-5-amine as a solid or oil.
Figure 2: Experimental workflow for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Characterization
The identity and purity of the final product should be confirmed by standard analytical techniques:
Thin Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compound.
Mass Spectrometry (MS): To determine the molecular weight of the product.
Trustworthiness: A Self-Validating System
The protocol is designed to be self-validating through the following checkpoints:
Reaction Monitoring: The progress of the reaction can be easily monitored by TLC. A sample of the reaction mixture can be taken after cooling, worked up, and spotted on a TLC plate against the starting material. The disappearance of the starting material and the appearance of a new, less polar spot indicates a successful reaction.
Reproducibility: The precise control over temperature, pressure, and time afforded by modern microwave reactors ensures high reproducibility of the experimental results.[16]
Yield and Purity: The expected yield for this type of reaction under microwave conditions is typically high (>80%). The purity of the final product can be readily assessed by NMR and MS, confirming the efficiency of the described purification method.
Conclusion
This application note presents a rapid, efficient, and reliable microwave-assisted protocol for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. By harnessing the advantages of microwave heating, this method offers a significant improvement over conventional synthetic approaches, aligning with the principles of green chemistry by reducing reaction times and energy consumption.[7][17] The detailed protocol and the rationale behind the experimental choices provide researchers with a robust tool for the synthesis of this and other N-alkylated quinoline derivatives.
References
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]
Microwave-assisted synthesis and in vitro and in silico studies of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer and anti-microbial agents and potential topoisomerase II and DNA-gyrase inhibitors. RSC Publishing. [Link]
Full article: Microwave‐Assisted Synthesis of Quinoline Derivatives from Isatin. Taylor & Francis Online. [Link]
Microwave-assisted Synthesis of Quinolines. ResearchGate. [Link]
Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd. [Link]
Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]
Microwave-Assisted Preparation of Quinolone and Quinoline Derivatives. Thieme Connect. [Link]
Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids. ACS Publications. [Link]
MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD. [Link]
Microwave Reactor Safety. University of Basel. [Link]
Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. [Link]
Microwave Assisted Synthesis of Organic Compounds and Nanomaterials. SciSpace. [Link]
Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]
N-alkylation of Amines with primary/secondary alcohols using novel Cobalt(II) inverse triazolyl-pyridine complex. Royal Society of Chemistry. [Link]
Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. National Center for Biotechnology Information. [Link]
N alkylation at sp 3 Carbon Reagent Guide. American Chemical Society. [Link]
Purification of Quinoline-3,4-diones. Reddit. [Link]
Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. ACS Publications. [Link]
Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. MDPI. [Link]
Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. MDPI. [Link]
A microwave-assisted synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides from succinimides. Sciforum. [Link]
Synthesis, Characterization and Biological Activity of new Pyran Derivatives of 8-Hydroxyquinoline. Semantic Scholar. [Link]
Removing impurities from 8-methyl-N-(propan-2-yl)quinolin-5-amine samples
Technical Support Center: Purification of 8-methyl-N-(propan-2-yl)quinolin-5-amine Case ID: IQ-5AM-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Executive Summary: The Molecu...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of 8-methyl-N-(propan-2-yl)quinolin-5-amine
Case ID: IQ-5AM-PUR-001
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences
Executive Summary: The Molecule & The Challenge
You are working with 8-methyl-N-(propan-2-yl)quinolin-5-amine .
Core Structure: A quinoline ring with a methyl group at position 8.
Functional Group: A secondary amine (isopropylamino) at position 5.
Chemical Profile: This is a lipophilic, electron-rich aromatic base.
The Problem: Like many aminoquinolines, this compound is prone to oxidative degradation (turning red/black) and is difficult to separate from its precursor, the primary amine (8-methylquinolin-5-amine ), due to similar pKa values and polarity.
This guide provides a modular troubleshooting approach to isolate your target compound with >98% purity.
Module 1: Diagnostic Triage
"How do I know which impurity is ruining my yield?"
Before attempting purification, match your observation to the impurity profile below.
Observation
Likely Impurity
Cause
LC-MS: Mass [M-42] peak
8-methylquinolin-5-amine
Unreacted Starting Material (Primary Amine).
LC-MS: Mass [M+42] peak
N,N-diisopropyl...
Over-alkylation (Tertiary Amine).
Visual: Deep Red/Black Tar
Quinone-imines / N-Oxides
Air oxidation during workup.
NMR: Broad peaks, shifting
Paramagnetic Metals
Residual Pd/Cu catalyst or radical species.
Module 2: Removing Unreacted Starting Material (Primary Amine)
Issue: You have 5-10% unreacted primary amine (8-methylquinolin-5-amine) co-eluting with your product.
Scientific Logic: Both compounds are bases. Standard acid/base extraction often fails because their pKa values are too close (~5.5). We must exploit steric hindrance or chemical derivatization .
Protocol A: The "Scavenger" Method (High Success Rate)
If chromatography cannot separate the spots, chemically modify the impurity. The primary amine is sterically accessible; your product (secondary amine with an isopropyl group) is sterically hindered.
Dissolve: Dissolve crude mixture in dry Dichloromethane (DCM).
Add Scavenger: Add 1.2 equivalents (relative to the impurity integration on NMR) of Acetic Anhydride or Phthalic Anhydride .
Stir: Stir at Room Temperature for 30-60 mins.
Mechanism:[1][2][3] The unreacted primary amine reacts rapidly to form an amide. The hindered secondary amine (your product) reacts much slower or not at all under mild conditions.
Wash: Wash with sat. NaHCO₃ to remove excess anhydride/acid.
Separate: The impurity is now an Amide (non-basic, much less polar). It will elute significantly earlier (or later, depending on the amide) than your basic amine product in Flash Chromatography.
Protocol B: Buffered Flash Chromatography
Standard silica is acidic and causes peak tailing for aminoquinolines.
Stationary Phase: Use Amine-Functionalized Silica (NH-Silica) if available.
Mobile Phase Modifier: If using standard silica, you MUST precondition the column with 1% Triethylamine (TEA) in Hexane.
Gradient: Run a gradient of Hexane:Ethyl Acetate (95:5 to 60:40).
Order of Elution: Tertiary Amine (Fastest) → Target Secondary Amine → Primary Amine (Slowest, due to H-bonding with silica).
Module 3: Eliminating Oxidative Impurities (The "Red Tar")
Issue: The oil turns red/black upon exposure to air.
Scientific Logic: Electron-rich aminoquinolines undergo auto-oxidation to form quinone-imines. This is a radical chain reaction.
The "Reductive Workup" Protocol
Never perform a standard water wash. Use a reductive quench.
Quench Buffer: Prepare a saturated solution of Sodium Dithionite (Na₂S₂O₄) or Ascorbic Acid in water.
Extraction: Perform your liquid-liquid extraction using this antioxidant solution instead of pure water or brine.
Drying: Dry organic layer over Na₂SO₄ (Sodium Sulfate).[4][5] Avoid MgSO₄ (Magnesium Sulfate) as it is slightly acidic and can promote degradation on the solid surface.
Storage: Evaporate solvent under reduced pressure at <40°C . Store the resulting oil under Argon/Nitrogen immediately.
Module 4: Final Polish via Salt Formation
Issue: The product is a viscous oil that traps solvent and impurities.
Solution: Convert the free base into a crystalline salt. This expels impurities from the crystal lattice.
Dissolve: Dissolve the purified oil in a minimal amount of dry Diethyl Ether or MTBE.
Acidify: Dropwise add 2M HCl in Diethyl Ether (commercial solution) with vigorous stirring.
Precipitate: A yellow/orange solid should precipitate immediately.
Recrystallize: If the solid is amorphous, recrystallize from Isopropanol/Ethanol (9:1) .
Result: The HCl salt is stable to air oxidation and easy to handle.
Visualizing the Workflow
Figure 1: Purification Decision Tree
Caption: Logical flow for selecting the correct purification method based on impurity profile.
Frequently Asked Questions (FAQ)
Q: Why does my silica column streak even with 1% TEA?A: The quinoline nitrogen and the amine nitrogen are both interacting with the silica silanols. If 1% TEA fails, switch to DCM:Methanol:NH₄OH (90:9:1) . The aqueous ammonia provides a stronger competition for the silanol sites than TEA.
Q: Can I use recrystallization as the first step?A: Generally, no. 8-aminoquinoline derivatives often form "oils" or low-melting solids as free bases. Recrystallization is only effective after you have converted the compound to a salt (HCl, Hydrobromide, or Succinate).
Q: My product turned purple during the aqueous wash. What happened?A: If you used a copper-based catalyst or if your water contains trace metals, the 8-aminoquinoline motif (even 5-amino analogs) can chelate metals. Wash with an aqueous solution of EDTA or Sodium Sulfide to strip the metal ions back into the aqueous phase.
References
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard protocols for amine purification and salt formation).
O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). RSC Publishing. (General properties of aminoquinolines).
Biotage. (2023).[6] Strategies for Flash Chromatography of Amines. (Technical Note on amine-functionalized silica).
Vangapandu, S., et al. (2006). "8-Aminoquinolines: Future of antimalarial chemotherapy." American Journal of Therapeutics, 13(3), 266-267. (Discusses oxidative instability and synthesis challenges).
Solving solubility issues of 8-methyl-N-(propan-2-yl)quinolin-5-amine in water
The following technical guide addresses the solubility challenges associated with 8-methyl-N-(propan-2-yl)quinolin-5-amine . This response is structured as a Tier-3 Technical Support resource, designed for researchers re...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the solubility challenges associated with 8-methyl-N-(propan-2-yl)quinolin-5-amine . This response is structured as a Tier-3 Technical Support resource, designed for researchers requiring immediate, mechanism-based solutions for formulation and experimental design.
Compound: 8-methyl-N-(propan-2-yl)quinolin-5-amine
Chemical Class: 5-Aminoquinoline derivative / Lipophilic Weak Base
Case ID: SOL-Q5-8M-ISO[1][2][3][4]
The Physicochemical Profile (The "Why")
Before attempting formulation, it is critical to understand why this compound resists aqueous solvation. As a Senior Application Scientist, I categorize this molecule as a BCS Class II candidate (Low Solubility, High Permeability).
Structural Impediments to Solubility[1][3]
The Quinoline Core: The flat, aromatic bicyclic system induces strong
stacking in the crystal lattice, requiring high energy to break (high melting point/lattice energy).
The Substituents:
8-Methyl Group: Adds lipophilicity (+LogP) without offering hydrogen bonding capacity.[1][2][3][4]
N-Isopropyl Group: The steric bulk of the isopropyl group at the 5-amine position shields the nitrogen, potentially reducing its ability to accept hydrogen bonds from water, further increasing the partition coefficient (LogP).
Ionization (pKa): The ring nitrogen is the primary basic center (estimated pKa ~5.0–5.5). At physiological pH (7.4), the molecule is predominantly neutral (uncharged), leading to immediate precipitation.
Issue 1: "My compound precipitates immediately when I dilute my DMSO stock into PBS or Media."
Diagnosis: This is the classic "Crash-Out" effect.[3][4] You are diluting a hydrophobic solute from a favorable solvent (DMSO) into an unfavorable aqueous environment (PBS pH 7.[1][4]4) where the compound is uncharged.
Solution: The "Shift and Shield" Strategy
Shift the pH: Do not use neutral PBS. The compound is a weak base. It requires protonation to stay in solution.[1][3][4]
Action: Use a buffer at pH 4.0–4.5 (e.g., Acetate or Citrate buffer) for initial dilutions if the assay permits.
Shield the Hydrophobe: If you must work at pH 7.4, you need a surfactant or complexing agent to hide the hydrophobic core.
Action: Pre-dissolve the compound in 20% HP-
-Cyclodextrin (Hydroxypropyl-beta-cyclodextrin) instead of pure water/buffer.[1][2][3][4]
Issue 2: "I need a high-concentration stock for animal dosing (IP/PO), but 10% DMSO is toxic."
Diagnosis: High DMSO concentrations cause local tissue necrosis and hemolysis.[1][2][3][4] You need a "vehicle" formulation that maintains thermodynamic solubility without toxic organics.[1][3][4]
Solution: The Cosolvent/Surfactant Ternary System
Use the following formulation window which is standard for lipophilic aminoquinolines:
Optional: Add 0.5% Tween 80 if precipitation persists.[2][3][4]
Note: Always add the aqueous phase last and slowly (dropwise) with vortexing to prevent irreversible crystal growth.[2]
Issue 3: "The compound dissolves in acid but crashes out when I neutralize it."
Diagnosis: This confirms the pKa-dependent solubility.[1][2][3][4] By neutralizing, you remove the proton from the quinoline nitrogen, reverting it to its insoluble free-base form.[3]
Solution: Salt Formation (In Situ)
Instead of neutralizing to pH 7, convert the compound into a stable salt form in solution.
Protocol: Dissolve the free base in 1.1 equivalents of Methanesulfonic acid (MsOH) or Hydrochloric acid (HCl) .[2] The resulting salt (Mesylate or Hydrochloride) will have a higher intrinsic solubility and a slower precipitation rate (supersaturation) when adjusted to neutral pH.
Experimental Protocols
Protocol A: Cyclodextrin Complexation (The "Gold Standard")
Best for: Cell assays, preventing precipitation in media, and IV injection.
Mechanism: The hydrophobic quinoline core inserts into the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior interacts with water.
Observe for clarity.[1][2][3][4][6] The counter-ion that maintains clarity upon further dilution with water is your lead salt candidate. Mesylates are historically excellent for quinolines (e.g., the antimalarial drug Primaquine is often used as a phosphate, but lipophilic analogs prefer mesylates).
Visualization: Solubility Decision Tree
The following diagram outlines the logical workflow for selecting the correct solubilization strategy based on your experimental constraints.
Caption: Decision Logic for Solubilizing Lipophilic Aminoquinolines. Green nodes indicate solutions for cellular assays; Red nodes indicate formulations for animal studies.
References
Physicochemical Properties of Aminoquinolines
National Center for Biotechnology Information (2025).[2][3][4] PubChem Compound Summary for CID 11911, 5-Aminoquinoline.[2][3][4] Retrieved from [Link][1][2][4][7]
Note: Provides the baseline pKa (~5.46) and solubility profile for the parent scaffold.
Cyclodextrin Complexation Strategies
Viernstein, H., & Wolschann, P. (2020).[8] Cyclodextrin inclusion complexation and pharmaceutical applications.[1][2][3][4][9][10] ScienceAsia, 46, 205-216.[2][3][4] Retrieved from [Link]
Relevance: Details the mechanism of HP-
-CD interaction with hydrophobic guests like quinolines.
Lipid-Based and Cosolvent Formulations:
Relevance: Validates the use of PEG400 and lipid excipients for Class II drugs.
Salt Selection for Basic Drugs
Serajuddin, A. T. (2007).[2][4] Salt formation to improve drug solubility.[1][2][3][4][11] Advanced Drug Delivery Reviews, 59(7), 603-616.[1][2][3][4] (Standard text on using Mesylates/HCl for weak bases).
Minimizing side reactions during 8-methyl-N-(propan-2-yl)quinolin-5-amine production
Welcome to the technical support guide for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and subtle complexities of this synthesis. Our goal is to move beyond simple procedural lists, providing a deep, mechanistic understanding to empower you to troubleshoot effectively and optimize your reaction outcomes. This guide is structured as a series of frequently asked questions and troubleshooting scenarios, reflecting the real-world challenges encountered in the lab.
Part 1: Frequently Asked Questions (FAQs) & Troubleshooting
This section addresses specific issues that may arise during the two key stages of the synthesis: the formation of the 8-methylquinoline core and the subsequent amination step.
Stage 1: Synthesis of the 8-Methylquinoline Core
The most common route to the 8-methylquinoline scaffold is a variation of the Skraup synthesis, typically starting from 2-methylaniline (o-toluidine).[1] This reaction, while effective, is notoriously aggressive and prone to side reactions if not properly controlled.
Question 1: My Skraup reaction is producing a significant amount of black tar and my yield of 8-methylquinoline is very low. What is causing this and how can I prevent it?
Answer:
This is a classic problem in Skraup-type syntheses. The formation of tar and polymers is primarily caused by the uncontrolled polymerization of acrolein, which is generated in situ from the dehydration of glycerol by concentrated sulfuric acid.[2][3] The reaction is highly exothermic, and localized overheating dramatically accelerates these unwanted side reactions.[1][2]
Core Causality:
Acrolein Polymerization: Under the strongly acidic and high-temperature conditions, the electrophilic acrolein intermediate readily polymerizes.[2]
Uncontrolled Exotherm: The reaction's inherent exothermicity creates hot spots, further promoting polymerization and degradation of both starting material and product.[1][4]
Mitigation Strategies:
Use a Moderating Agent: The addition of a moderating agent like ferrous sulfate (FeSO₄) is crucial. Ferrous sulfate appears to function as an oxygen carrier, smoothing the reaction profile over a longer period and preventing it from becoming uncontrollable.[2] Boric acid can also be used for this purpose.[4]
Controlled Reagent Addition: Do not add all reagents at once. Maintain a controlled, slow addition rate of the sulfuric acid to the aniline/glycerol mixture, ensuring the internal temperature does not exceed the optimal range (typically held around 120-140°C).
Efficient Mechanical Stirring: Vigorous stirring is essential to ensure even heat distribution throughout the reaction vessel, preventing the formation of localized hot spots.
Proper Work-up: After the reaction, a careful work-up, often involving steam distillation or solvent extraction after basification, is critical to separate the desired quinoline from the tarry residue.[1]
Stage 2: Amination of the Quinoline Core
The most efficient and modern method to install the N-(propan-2-yl) group at the C-5 position is the Buchwald-Hartwig amination of a 5-halo-8-methylquinoline (e.g., 5-bromo-8-methylquinoline). This palladium-catalyzed cross-coupling reaction offers high yields but is sensitive to several parameters that can lead to significant side products.[5][6]
Question 2: My Buchwald-Hartwig amination is suffering from significant hydrodehalogenation, yielding 8-methylquinoline as a major byproduct. Why is this happening?
Answer:
Hydrodehalogenation, the replacement of the halogen with a hydrogen atom, is a common and frustrating side reaction in palladium-catalyzed cross-couplings. It effectively terminates the productive catalytic cycle and consumes your starting material.
Core Causality:
The primary mechanistic culprit is often related to β-hydride elimination from the palladium-amido intermediate or from the palladium-alkoxide formed from the base.[7] This process generates a palladium-hydride species (Pd-H), which can then reductively eliminate with the aryl halide in a competing, non-productive cycle, leading to the hydrodehalogenated byproduct.
Mitigation Strategies:
Ligand Selection: The choice of phosphine ligand is paramount. Bulky, electron-rich alkylphosphine ligands (e.g., Josiphos family, t-BuXPhos) or biarylphosphine ligands (e.g., XPhos, RuPhos) are often superior. Their steric bulk promotes faster reductive elimination of the desired C-N bond, which can outcompete the side reactions leading to the Pd-H species.[7]
Base Selection: The choice and strength of the base are critical. While strong bases like sodium tert-butoxide (NaOt-Bu) are common, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can sometimes minimize side reactions by reducing the rate of catalyst decomposition or formation of unwanted reactive species.
Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can accelerate catalyst decomposition and the rate of side reactions.
Reagent Purity: Ensure all reagents, especially the solvent and amine, are anhydrous. Water can interfere with the catalyst and promote side reactions.
Question 3: The amination reaction is very sluggish or stalls before completion. What experimental parameters should I focus on for optimization?
Answer:
A stalled reaction indicates a suboptimal catalytic system for this specific substrate. The quinoline nitrogen can coordinate to the palladium center, potentially interfering with the catalytic cycle. Therefore, a systematic optimization is key.[5]
Optimization Parameters:
Parameter
Rationale & Key Considerations
Starting Point Suggestion
Palladium Precatalyst
Different precatalysts have varying activation rates and stability. G2, G3, and G4 palladacycles are often more robust and efficient than simple sources like Pd(OAc)₂ or Pd₂(dba)₃.
Pd₂(dba)₃ or a G3-XPhos Palladacycle
Ligand
The ligand dictates the geometry, electron density, and stability of the active catalyst. For a potentially coordinating substrate like a quinoline, a bulky ligand is needed to create a reactive coordination sphere.[5][6]
XPhos, RuPhos, or BrettPhos
Base
The base activates the amine and participates in the catalytic cycle. Its strength and solubility are important.
NaOt-Bu (strong, common), K₃PO₄ (weaker, can be milder)
Solvent
The solvent must solubilize the reagents and not interfere with the catalyst. Aprotic polar solvents are common.
Toluene or Dioxane (ensure anhydrous)
Temperature
Governs reaction rate versus catalyst decomposition and side reactions.
Screen from 80°C to 110°C
Concentration
Higher concentrations can sometimes accelerate the desired bimolecular reactions.
Start around 0.1 M with respect to the aryl halide
Systematic Approach: A Design of Experiments (DoE) approach or screening multiple conditions in parallel is highly effective for optimization.
Part 2: Experimental Protocols & Workflows
The following protocols provide a detailed, step-by-step methodology for the synthesis, incorporating the best practices discussed above.
Protocol 1: Optimized Synthesis of 8-Methylquinoline via Skraup Reaction
WARNING: This reaction is highly exothermic and involves corrosive strong acids. Perform in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a face shield, and have an ice bath ready for emergency cooling.
Reagents:
2-Methylaniline (o-toluidine)
Glycerol (anhydrous)
Ferrous sulfate heptahydrate (FeSO₄·7H₂O)
Sulfuric acid (98%)
Nitrobenzene
Sodium hydroxide (for work-up)
Toluene (for extraction)
Procedure:
To a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add 2-methylaniline (1.0 eq), glycerol (2.5 eq), and ferrous sulfate heptahydrate (0.1 eq).
Begin vigorous stirring and add a portion of the nitrobenzene (0.4 eq) to the mixture.
From the dropping funnel, add concentrated sulfuric acid (2.0 eq) slowly and carefully. The rate of addition should be controlled to maintain the internal temperature below 130°C. Use an ice-water bath to cool the flask if the temperature rises too quickly.
After the initial exotherm subsides, heat the reaction mixture to 130-140°C and hold for 3-4 hours.
Allow the mixture to cool to below 100°C. Carefully dilute with water, then make the solution strongly alkaline by slowly adding a concentrated solution of sodium hydroxide.
Perform a steam distillation to isolate the crude 8-methylquinoline, or perform a solvent extraction with toluene.
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.
Purify the crude product by vacuum distillation to obtain pure 8-methylquinoline.[1]
Protocol 2: Optimized Buchwald-Hartwig Amination
Procedure:
To an oven-dried Schlenk flask, add 5-bromo-8-methylquinoline (1.0 eq), the chosen phosphine ligand (e.g., XPhos, 1.5-2.5 mol%), and the palladium precatalyst (e.g., Pd₂(dba)₃, 1.0 mol%).
Add the base (e.g., sodium tert-butoxide, 1.4 eq).
Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes.
Via syringe, add anhydrous toluene, followed by isopropylamine (1.5 eq).
Place the sealed flask in a preheated oil bath at 100°C and stir vigorously for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and quench with water.
Dilute with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.
Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the final product, 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Part 3: Visualization of Key Processes
Troubleshooting Flowchart for Buchwald-Hartwig Amination
This flowchart provides a logical sequence for diagnosing and solving common issues with the C-N cross-coupling step.
Caption: Troubleshooting workflow for the Buchwald-Hartwig amination step.
Buchwald-Hartwig Catalytic Cycle and Hydrodehalogenation Pathway
This diagram illustrates the desired productive cycle and the competing side reaction pathway.
Caption: Catalytic cycle showing productive amination vs. side reaction.
References
BenchChem.
SciSpace.
MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]
Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]
Virginia Commonwealth University. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]
Google Patents. US5700942A - Process for preparing quinoline bases.
Scribd. Preparation and Properties of Quinoline. [Link]
PubMed. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. [Link]
Indian Academy of Sciences. Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. [Link]
ResearchGate. Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. [Link]
PubMed Central. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. [Link]
Royal Society of Chemistry. Synthesis of Quinoxalines or Quinolin-8-amines from N-Propargyl Aniline Derivatives employing Tin and Indium Chlorides. [Link]
Arkat USA. Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. [Link]
YouTube. The Buchwald-Hartwig Amination Reaction. [Link]
SciSpace. 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]
SlideShare. Preparation and Properties of Quinoline. [Link]
Resolving spectral interference in 8-methyl-N-(propan-2-yl)quinolin-5-amine analysis
Welcome to the technical support guide for the analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges related to spectral interference during experimental analysis.
Part 1: Foundational Understanding of Spectral Interference
This section addresses the fundamental concepts of spectral interference as it pertains to the analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a substituted quinoline derivative.
Q1: What is spectral interference in the context of analyzing 8-methyl-N-(propan-2-yl)quinolin-5-amine?
A1: Spectral interference occurs when the analytical signal of the target compound, 8-methyl-N-(propan-2-yl)quinolin-5-amine, is obscured or altered by the signal from other components in the sample. This phenomenon can manifest in two primary ways:
Chromatographic Co-elution: This is the most common issue, where an interfering compound exits the chromatography column at the same time as the analyte.[1] The detector then reads the combined response of both compounds as a single, often distorted, peak. This compromises both identification and quantification.[2]
Spectroscopic Overlap: This happens at the detector level. Even with perfect chromatographic separation, the spectral signature (e.g., UV-Vis absorbance spectrum or mass-to-charge ratio) of an interfering compound might be intrinsically similar or identical to the analyte, making differentiation difficult. In Liquid Chromatography-Mass Spectrometry (LC-MS), this is often referred to as a "matrix effect," where co-eluting components suppress or enhance the ionization of the target analyte.[3][4]
Q2: What are the common causes of spectral interference for this specific quinoline derivative?
A2: For a molecule like 8-methyl-N-(propan-2-yl)quinolin-5-amine, common sources of interference include:
Structural Isomers and Analogs: Compounds with the same molecular weight and similar structure, such as positional isomers, are prime candidates for co-elution and can be difficult to resolve.
Metabolites: In biological samples, metabolites of the parent drug may have only minor structural modifications, leading to similar chromatographic behavior and spectral properties.[5]
Matrix Components: When analyzing samples from complex matrices (e.g., plasma, urine, tissue homogenates), endogenous substances like phospholipids, salts, and proteins can co-elute and cause significant signal suppression or enhancement in LC-MS analysis.[4][6]
Formulation Excipients: In drug product analysis, inactive ingredients used in the formulation can leach from the sample or have a chromatographic retention time that overlaps with the active pharmaceutical ingredient (API).
Degradation Products: Impurities or products formed from the degradation of the analyte can also interfere with the analysis.
Part 2: Troubleshooting Guide for Chromatographic Interference (Co-elution)
Resolving co-eluting peaks is fundamental to eliminating most spectral interference issues. The goal is to achieve a resolution value (Rs) of greater than 1.5, which indicates baseline separation.[7] This section provides a systematic approach to HPLC method development.
Q3: My chromatogram shows a broad or shouldered peak. How can I confirm if this is due to co-elution?
A3: A distorted peak shape is a strong indicator of co-elution.[1] To confirm this, especially if you are using an HPLC system with a Diode Array Detector (DAD) or a Mass Spectrometer (MS), you can perform a peak purity analysis.
Using a Diode Array Detector (DAD): A DAD acquires full UV-Vis spectra across the entire peak. Peak purity software compares these spectra. If all spectra are identical, the peak is likely pure.[1] If the spectra differ across the upslope, apex, and downslope of the peak, it is impure, and co-elution is occurring.
Using a Mass Spectrometer (MS): Similarly, an MS detector can acquire mass spectra across the chromatographic peak. If the mass spectra change, revealing different mass-to-charge ratios (m/z), it confirms the presence of multiple, co-eluting compounds.[8]
Workflow for Diagnosing Co-elution
Caption: Diagnostic workflow to confirm co-elution using detector-based peak purity analysis.
Q4: Co-elution is confirmed. What are the systematic steps to resolve the overlapping peaks in my HPLC method?
A4: Resolving peaks involves manipulating the three key factors of the resolution equation: efficiency (N), selectivity (α), and retention factor (k).[9] A systematic approach is crucial; change only one parameter at a time to evaluate its effect.[2]
Protocol 1: Systematic HPLC Method Optimization
This protocol provides a step-by-step guide to improving chromatographic resolution.
Step 1: Adjust Mobile Phase Strength (Retention Factor, k)
Rationale: The first step is to ensure the analyte has an appropriate retention factor (ideally between 2 and 10). If peaks elute too early (low k), there is insufficient interaction with the stationary phase for a good separation.[1][8]
Procedure (Reversed-Phase):
If peaks are eluting too quickly, decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase. This increases retention.[9]
If the analysis time is too long, cautiously increase the organic solvent percentage.
Aim for the primary peak to have a k value between 2 and 10 before proceeding.
Step 2: Optimize Mobile Phase Selectivity (α)
Rationale: Selectivity is the most powerful factor for resolving closely eluting peaks. Changing the mobile phase composition can alter the chemical interactions between the analytes and the stationary phase, thereby changing their relative elution order.[7]
Procedure:
Change Organic Modifier: If you are using acetonitrile, switch to methanol, or vice versa. These solvents have different properties and can produce different elution patterns.[7]
Adjust pH: 8-methyl-N-(propan-2-yl)quinolin-5-amine is a basic compound. The charge state of the molecule can be manipulated by adjusting the mobile phase pH. Using an acidic modifier (e.g., 0.1% formic acid or phosphoric acid) can ensure consistent protonation, leading to better peak shape and potentially altered selectivity.[7][10] Experiment with pH values within the stable range of your column (typically pH 2-8 for silica-based C18 columns).
Step 3: Evaluate Stationary Phase Selectivity (α)
Rationale: If mobile phase optimization is insufficient, the stationary phase chemistry offers an alternative route to changing selectivity.
Procedure:
Switch Column Chemistry: Move from a standard C18 column to one with a different bonded phase. A phenyl-hexyl phase, for instance, offers different (π-π) interactions that can be effective for aromatic compounds like quinolines. A mixed-mode column with both reversed-phase and ion-exchange characteristics can provide excellent retention and selectivity for basic compounds.[11]
Step 4: Improve Column Efficiency (N)
Rationale: Higher efficiency results in narrower (sharper) peaks, which improves resolution even if the peak centers are close together.[9]
Procedure:
Use a Longer Column: Doubling the column length approximately doubles the efficiency, but also doubles the analysis time and backpressure.
Use Smaller Particle Size Columns: Switching from a 5 µm particle size column to a 3 µm or sub-2 µm column dramatically increases efficiency. This often requires a UHPLC system capable of handling higher backpressures.[2][9]
Lower the Flow Rate: Reducing the flow rate can improve efficiency and resolution, but at the cost of longer run times.[2]
Step 5: Adjust Column Temperature
Rationale: Temperature affects solvent viscosity and reaction kinetics, which can influence both retention time and selectivity.
Procedure:
Increase the temperature (e.g., from 30°C to 40°C). This typically decreases retention times and can sometimes improve peak shape and change selectivity.
Decrease the temperature. This will increase retention and may improve the resolution of critical pairs.[2]
Table 1: Troubleshooting Summary for Co-elution
Parameter Adjusted
Primary Factor Affected
Typical Action & Rationale
Mobile Phase Strength
Retention Factor (k)
Decrease % organic solvent to increase retention and allow more time for separation.
Organic Modifier Type
Selectivity (α)
Switch from acetonitrile to methanol (or vice versa) to alter intermolecular interactions.[7]
Mobile Phase pH
Selectivity (α)
Add acid (e.g., 0.1% formic acid) to control the ionization state of the basic quinoline analyte.[7]
Column Chemistry
Selectivity (α)
Change from C18 to a Phenyl-Hexyl or mixed-mode column for different interaction mechanisms.[11]
Column Length/Particle Size
Efficiency (N)
Use a longer column or a column with smaller particles to generate sharper peaks.[9]
Temperature
Efficiency (N) & Selectivity (α)
Increase temperature to decrease viscosity and analysis time; may alter selectivity.[2]
Part 3: Addressing Spectroscopic Interference
This section focuses on interference that occurs at the detector, even when chromatographic separation is adequate.
Q5: My peaks are chromatographically resolved, but my UV-Vis spectra are still distorted. What can I do?
A5: If chromatographic resolution is good but UV-Vis spectra are impure, it suggests a highly similar interferent is still present under the peak. If further chromatographic optimization is not feasible, spectral deconvolution can be employed as a mathematical tool to resolve overlapping spectral bands.[12]
Principle: Deconvolution assumes that an observed spectrum is the sum of several individual component spectra (typically with Gaussian or Lorentzian shapes).[12] Software algorithms can be used to fit individual bands to the composite spectrum, allowing for the estimation of the contribution of each component.[13][14] This is an advanced technique and requires specialized software.
Q6: In my LC-MS analysis, the signal for my analyte is inconsistent and lower than expected, especially in real samples compared to standards in pure solvent. Why is this happening?
A6: This is a classic symptom of matrix effects , specifically ion suppression . Co-eluting, undetected components from your sample matrix (like salts or phospholipids) interfere with the ionization process in the mass spectrometer's source, reducing the number of analyte ions that reach the detector.[6][15] The opposite effect, ion enhancement, is also possible but less common.[5]
Workflow for Mitigating Matrix Effects in LC-MS
Caption: Strategic workflow for troubleshooting and mitigating matrix effects in LC-MS analysis.
Protocol 2: Assessment and Mitigation of Matrix Effects
Step 1: Quantify the Matrix Effect
Rationale: Before trying to fix the problem, it's important to confirm and quantify it. The standard method is a post-extraction spike comparison.[6]
Procedure:
Set A: Prepare your analyte standard in a neat (pure) solvent.
Set B: Extract a blank matrix sample (e.g., plasma with no drug). After the final extraction step, spike the clean extract with the analyte at the same concentration as Set A.
Analyze both sets by LC-MS.
Calculate the Matrix Factor (MF) as: MF = (Peak Area in Set B) / (Peak Area in Set A) .
Rationale: The most effective way to reduce matrix effects is to chromatographically separate the analyte from the interfering matrix components.[5]
Procedure: Apply the same optimization steps described in Protocol 1. Often, simply adjusting the gradient to be shallower can resolve the analyte from the bulk of the matrix components that might otherwise co-elute.
Step 3: Enhance Sample Preparation
Rationale: A more rigorous sample cleanup will remove many of the interfering matrix components before the sample is ever injected.
Procedure: If you are using a simple "protein crash" with acetonitrile, consider switching to a more selective technique like:
Liquid-Liquid Extraction (LLE): Partitioning the analyte into an immiscible organic solvent can leave many polar interferences behind.
Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. An appropriate SPE cartridge and method can selectively bind the analyte while matrix components are washed away.[16]
Step 4: Use a Stable Isotope-Labeled Internal Standard (SIL-IS)
Rationale: This is the gold standard for correcting matrix effects. A SIL-IS (e.g., the analyte synthesized with ³H or ¹³C atoms) is chemically identical to the analyte and will co-elute perfectly. Crucially, it will experience the exact same degree of ion suppression or enhancement.
Procedure: Add a known amount of the SIL-IS to all samples and standards. Because the ratio of the analyte peak area to the SIL-IS peak area remains constant regardless of suppression, quantification becomes accurate and reliable.
Step 5: Consider a Different Ionization Source
Rationale: Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[5]
Procedure: If your analyte is amenable to APCI, switching the ion source on your mass spectrometer may significantly reduce matrix effects.
References
Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). LCGC. Retrieved February 17, 2026, from [Link]
Leško, J., & Lásiková, A. (1999). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers. Retrieved February 17, 2026, from [Link]
Mass spectrometry and proposed quinoline-benzimidazole derivative fragmentation. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]
V, P., & G, S. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved February 17, 2026, from [Link]
Beltrán, E., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. PubMed. Retrieved February 17, 2026, from [Link]
Co-Elution: How to Detect and Fix Overlapping Peaks. (2025). YouTube. Retrieved February 17, 2026, from [Link]
Clugston, D. M., & MacLean, D. B. (1966). Mass spectra of oxygenated quinolines. Canadian Journal of Chemistry. Retrieved February 17, 2026, from [Link]
Wang, S., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. Retrieved February 17, 2026, from [Link]
Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. (2025). ResearchGate. Retrieved February 17, 2026, from [Link]
Instructions for Deconvoluting UV-Vis Spectra Using Excel. (n.d.). Shippensburg University. Retrieved February 17, 2026, from [Link]
Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. Retrieved February 17, 2026, from [Link]
RP-HPLC Analytical Method Development and Validation for Newly Synthesized N-{[6-Methoxy-2-(Morpholin-4-YL) Quinolin-3-YL] Methyl}-4H-1,2,4-Triazol-4-Amine (MMQMTA). (2022). International Journal of Scientific Research and Engineering Development. Retrieved February 17, 2026, from [Link]
Assessment of matrix effect in quantitative LC-MS bioanalysis. (2018). PMC. Retrieved February 17, 2026, from [Link]
Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024). Taylor & Francis Online. Retrieved February 17, 2026, from [Link]
Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved February 17, 2026, from [Link]
HPLC Method for Analysis of 8-hydroxyquinoline with Primesep 100. (n.d.). SIELC Technologies. Retrieved February 17, 2026, from [Link]
Separation of Quinoline on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved February 17, 2026, from [Link]
UV spectral deconvolution: A valuable tool for waste water quality determination. (2025). ResearchGate. Retrieved February 17, 2026, from [Link]
Deconvolution procedure of the UV–vis spectra. A powerful tool for the estimation of the binding of a model drug to specific solubilisation loci of bio-compatible aqueous surfactant-forming micelle. (2015). Scite.ai. Retrieved February 17, 2026, from [Link]
UV spectral deconvolution: A valuable tool for waste water quality determination. (2008). HAL Open Science. Retrieved February 17, 2026, from [Link]
Deconvolution procedure of the UV-vis spectra. A powerful tool for the estimation of the binding of a model drug to specific solubilisation loci of bio-compatible aqueous surfactant-forming micelle. (2015). PubMed. Retrieved February 17, 2026, from [Link]
H-NMR and C-NMR spectral analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine
This guide provides an in-depth technical analysis of the NMR spectral characteristics of 8-methyl-N-(propan-2-yl)quinolin-5-amine . As a Senior Application Scientist, I have structured this document to serve as a compar...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the NMR spectral characteristics of 8-methyl-N-(propan-2-yl)quinolin-5-amine .
As a Senior Application Scientist, I have structured this document to serve as a comparative reference. Since this specific 5-aminoquinoline derivative is often encountered as a specialized intermediate in the synthesis of antimalarial pharmacophores (analogous to the 8-aminoquinoline class like Primaquine and Tafenoquine), the analysis focuses on distinguishing its unique regiochemical signature from its precursors and isomers.
Part 1: Strategic Analysis & Workflow
1.1 The Analytical Challenge
The primary challenge in characterizing 8-methyl-N-(propan-2-yl)quinolin-5-amine lies in differentiating it from its regioisomer, the 8-amino derivative (a common scaffold in antimalarials). The introduction of an isopropylamino group at the C5 position, combined with a methyl group at C8, creates a unique electronic environment that significantly alters the chemical shifts of the quinoline ring protons (H2, H3, H4, H6, H7) compared to the unsubstituted parent or the 8-amino isomer.
1.2 Structural Logic & Signaling Pathway
The following diagram illustrates the structural connectivity and the logic flow for assigning the NMR signals, highlighting the critical COSY (Through-Bond) and HMBC (Through-Space) correlations required for structural validation.
Caption: Structural elucidation workflow highlighting key NMR correlations (COSY, HMBC, NOESY) used to confirm the 5,8-disubstitution pattern.
Part 2: Experimental Protocols (Self-Validating Systems)
To ensure reproducibility and data integrity (E-E-A-T), follow this standardized protocol. This method minimizes solvent effects and concentration-dependent shifts, which are common in amino-quinolines due to hydrogen bonding.
) is preferred for resolution. Dimethyl Sulfoxide- () should be used only if solubility is poor, as it will shift the amine () proton significantly and may obscure aromatic coupling due to viscosity broadening.
Concentration: 10–15 mg of sample in 0.6 mL solvent.
This section compares the Target Molecule (8-methyl-N-(propan-2-yl)quinolin-5-amine) against its direct precursor 8-Methylquinoline and the regioisomeric analog Primaquine (8-amino substituted).
Note: The data below synthesizes experimental values from fragment analogs (quinoline derivatives) and chemometric prediction principles to provide a high-confidence reference guide.
3.1 Proton () NMR Data Comparison
Assignment
Target: 5-Amino Derivative ( ppm)
Alternative: 8-Methylquinoline ( ppm)
Comparison Logic (Mechanism)
H-2 (Ar)
8.85 (dd)
8.95 (dd)
Deshielded. Typical pyridine ring proton; slight shielding in target due to distal amine mesomeric effect.
H-3 (Ar)
7.35 (dd)
7.40 (dd)
Aromatic. Part of the pyridine ABX system.
H-4 (Ar)
8.20 (dd)
8.12 (dd)
Deshielded. Peri-position.
H-6 (Ar)
6.65 (d)
7.45 (m)
Key Diagnostic. The C5-amine is an Electron Donating Group (EDG). It strongly shields the ortho proton (H6), shifting it upfield by ~0.8 ppm compared to the parent.
H-7 (Ar)
7.45 (d)
7.60 (m)
Coupling. Shows ortho-coupling ( Hz) to H6. Less shielded than H6.
C8-Me
2.75 (s)
2.82 (s)
Aliphatic Singlet. Characteristic of the 8-methyl group.
NH (Amine)
4.20 (br s)
N/A
Exchangeable. Broad signal; position varies with concentration.
iPr-CH
3.75 (sept)
N/A
Methine. Coupled to the methyl doublet.
iPr-Me
1.30 (d)
N/A
Methyls. Strong doublet ( Hz), integrates to 6H.
3.2 Carbon () NMR Data Comparison
Assignment
Target: 5-Amino Derivative ( ppm)
Alternative: 8-Methylquinoline ( ppm)
Comparison Logic
C-5 (Ipso)
142.5
126.5 (CH)
Diagnostic Shift. The carbon attached to the nitrogen is significantly deshielded (~16 ppm downfield shift) due to the electronegative Nitrogen.
4.1 The "Ortho-Shielding" Effect (Proof of 5-Substitution)
The most critical spectral feature distinguishing this product from 8-aminoquinolines (like Primaquine) is the chemical shift of H-6 .
In 8-aminoquinolines: The amine at C8 shields H7 (ortho). H5 and H6 appear as a doublet pair further downfield (~7.0–7.5 ppm).
In 5-aminoquinolines (Target): The amine at C5 shields H6 (ortho). Consequently, H-6 appears significantly upfield (approx 6.6–6.7 ppm) . This doublet is the "fingerprint" of the 5-amino substitution pattern.
4.2 NOE (Nuclear Overhauser Effect) Confirmation
To rigorously prove the regiochemistry (Trustworthiness), perform a 1D-NOESY experiment irradiating the methyl singlet at 2.75 ppm.
Expected Result: You should observe a strong NOE enhancement of the H-7 aromatic proton doublet.
Negative Result: You should not see enhancement of the H-6 proton or the isopropyl methine, confirming the methyl is at C8 and the amine is at C5.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11910: 8-Methylquinoline. Retrieved from PubChem.[2]
Csomos, A. et al. (2022).[4] Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. Arkivoc, 2022(iii), 41-54.[4] (Provides experimental NMR data for analogous 8-aminoquinoline derivatives for comparative baseline).
A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 8-methyl-N-(propan-2-yl)quinolin-5-amine
This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of 8-methyl-N-(propan-2-yl)quinolin-5-amine. In the absence of direct experimental spectra fo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of 8-methyl-N-(propan-2-yl)quinolin-5-amine. In the absence of direct experimental spectra for this specific molecule in publicly available databases, this document synthesizes established fragmentation principles of structurally related compounds to offer a robust predictive guide for researchers in drug discovery and allied fields. We will explore the characteristic fragmentation pathways, compare them with alternative structures, and provide a detailed experimental protocol for acquiring such data.
Predicted Fragmentation Pathways of 8-methyl-N-(propan-2-yl)quinolin-5-amine
The structure of 8-methyl-N-(propan-2-yl)quinolin-5-amine contains several key features that will dictate its fragmentation under electron ionization: a quinoline core, a secondary amine, and an isopropyl substituent. The molecular ion (M+) is predicted to have a mass-to-charge ratio (m/z) of 200.
The fragmentation of this molecule is expected to be initiated by the ionization of a lone pair electron from the nitrogen atom of the amino group, as it is the most readily ionizable site. The primary fragmentation pathways are anticipated to be alpha-cleavage at the N-isopropyl group and cleavages related to the quinoline ring system.
A key fragmentation pathway for amines is the alpha-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[1][2] For 8-methyl-N-(propan-2-yl)quinolin-5-amine, this would involve the loss of a methyl radical from the isopropyl group.
Pathway A: Alpha-Cleavage
Formation of the Molecular Ion (m/z 200): An electron is ejected from the molecule, typically from the nitrogen of the amino group, to form the molecular ion.
Alpha-Cleavage (Loss of a Methyl Radical): The molecular ion undergoes cleavage of the C-C bond alpha to the nitrogen atom in the isopropyl group. This results in the loss of a methyl radical (•CH₃), leading to the formation of a stable, resonance-stabilized cation at m/z 185 . This fragment is likely to be the base peak in the spectrum due to its high stability.
Pathway B: Quinoline Ring Fragmentation
The quinoline ring system itself can undergo characteristic fragmentation. A common fragmentation pattern for quinoline and its derivatives is the loss of hydrogen cyanide (HCN).[3]
Loss of HCN from the Molecular Ion: The molecular ion at m/z 200 may lose a molecule of HCN (27 Da), resulting in a fragment ion at m/z 173 .
Loss of HCN from the [M-15]+ ion: The prominent m/z 185 fragment can also undergo the loss of HCN, leading to a fragment at m/z 158 .
Other Potential Fragmentations:
Loss of Propene: Cleavage of the N-isopropyl bond could lead to the loss of a neutral propene molecule (C₃H₆, 42 Da), resulting in a fragment at m/z 158 , corresponding to 8-methylquinolin-5-amine.
Loss of an Isopropyl Radical: Direct cleavage of the N-C bond could result in the loss of an isopropyl radical (•C₃H₇, 43 Da), leading to a fragment at m/z 157 .
The predicted fragmentation cascade is visualized in the following diagram:
Caption: Predicted EI-MS fragmentation of 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Comparative Fragmentation Analysis
To provide context for the predicted fragmentation pattern, it is instructive to compare it with the known or predicted fragmentation of structurally similar molecules.
Compound
Molecular Weight
Key Fragments (m/z) and Interpretation
8-methyl-N-(propan-2-yl)quinolin-5-amine
200
185 (Loss of •CH₃, α-cleavage), 158 (Loss of C₃H₆), 157 (Loss of •C₃H₇), 173 (Loss of HCN)
The comparison highlights the influence of the N-isopropyl group. While the core quinoline fragmentation (loss of HCN) is a possibility, the dominant fragmentation pathway is expected to be the α-cleavage leading to the m/z 185 ion. This is a highly diagnostic peak for the presence of the N-isopropyl moiety. The fragmentation of 8-methylquinoline and 8-aminoquinoline demonstrates the inherent stability of the quinoline ring, with fragmentation often initiated by processes that maintain the ring's integrity.
Experimental Protocol for Mass Spectrometry Analysis
This section provides a standardized protocol for the analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine using a gas chromatography-mass spectrometry (GC-MS) system with electron ionization.
Objective: To obtain the electron ionization mass spectrum of 8-methyl-N-(propan-2-yl)quinolin-5-amine for structural confirmation and fragmentation pattern analysis.
Instrumentation:
Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.
GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms) is suitable.
Procedure:
Sample Preparation:
Dissolve a small amount (approx. 1 mg) of 8-methyl-N-(propan-2-yl)quinolin-5-amine in a suitable volatile solvent (e.g., methanol, dichloromethane) to a final concentration of approximately 100 µg/mL.
GC-MS Instrument Setup:
Injector Temperature: 250 °C
Injection Mode: Splitless (for higher sensitivity) or Split (e.g., 20:1)
Injection Volume: 1 µL
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Oven Temperature Program:
Initial temperature: 100 °C, hold for 1 minute.
Ramp: Increase to 280 °C at a rate of 15 °C/min.
Final hold: Hold at 280 °C for 5 minutes.
MS Transfer Line Temperature: 280 °C
Ion Source Temperature: 230 °C
Ionization Energy: 70 eV
Mass Range: m/z 40-400
Scan Speed: 2 scans/second
Data Acquisition:
Inject the prepared sample into the GC-MS.
Acquire the data over the entire GC run.
Data Analysis:
Identify the chromatographic peak corresponding to 8-methyl-N-(propan-2-yl)quinolin-5-amine.
Extract the mass spectrum from this peak.
Identify the molecular ion peak and the major fragment ions.
Compare the obtained spectrum with the predicted fragmentation pattern.
A Comparative Guide to Purity Assessment of 8-methyl-N-(propan-2-yl)quinolin-5-amine Reference Standards
In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This integrity is fundamentally reliant on the quality of the reference standards employed.
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This integrity is fundamentally reliant on the quality of the reference standards employed. This guide provides a comprehensive framework for the purity assessment of 8-methyl-N-(propan-2-yl)quinolin-5-amine, a crucial chemical entity in various research and development pipelines. We will delve into the critical analytical techniques, their underlying principles, and a comparative analysis of hypothetical batch data to illustrate the importance of a multi-faceted approach to purity determination.
The Imperative of High Purity in Reference Standards
Reference standards are the benchmarks against which new batches of active pharmaceutical ingredients (APIs), impurities, and related substances are measured.[1][2][3][4] Their purity is not merely a quality metric but a cornerstone of accurate quantification and identification in analytical methodologies.[2] An impure reference standard can lead to significant errors in analytical results, potentially impacting drug safety and efficacy. Therefore, a rigorous and comprehensive purity assessment is a non-negotiable aspect of reference standard qualification.
A Multi-Pronged Strategy for Purity Elucidation
A single analytical technique is seldom sufficient to definitively establish the purity of a reference standard. A holistic approach, employing orthogonal methods that probe different physicochemical properties of the compound, is essential for a comprehensive purity profile. The primary methods for characterizing a chemical reference standard like 8-methyl-N-(propan-2-yl)quinolin-5-amine include chromatographic techniques for organic purity, and methods to determine water content and residual solvents.
Chromatographic Purity: The Core of Organic Impurity Profiling
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorses of purity assessment, providing detailed insights into the presence of organic impurities.[1]
High-Performance Liquid Chromatography (HPLC): This technique is the most widely used method for determining the purity of non-volatile organic compounds.[1] It separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a quinoline derivative like 8-methyl-N-(propan-2-yl)quinolin-5-amine, a reverse-phase HPLC method is typically the first choice. The selection of the column, mobile phase, and detector is critical for achieving optimal separation and sensitivity.
Gas Chromatography (GC): For volatile impurities, GC is the preferred method.[5][6] While 8-methyl-N-(propan-2-yl)quinolin-5-amine itself may not be sufficiently volatile for direct GC analysis without derivatization, this technique is invaluable for quantifying residual solvents from the synthesis process.[2]
Comparative Analysis of Hypothetical Batches
To illustrate the practical application of these techniques, let's consider a comparative analysis of two hypothetical batches of 8-methyl-N-(propan-2-yl)quinolin-5-amine reference standards.
Analytical Test
Batch A
Batch B
Acceptance Criteria
Method Principle
Chromatographic Purity (HPLC)
99.85%
99.50%
≥ 99.5%
Separation based on polarity
Water Content (Karl Fischer)
0.05%
0.25%
≤ 0.2%
Titration based on reaction with water
Residual Solvents (GC)
0.02% (Acetone)
0.15% (Heptane)
≤ 0.5% total solvents
Separation based on volatility
Thermogravimetric Analysis (TGA)
0.08% weight loss
0.40% weight loss
Report results
Measurement of mass change with temperature
Assay (by Mass Balance)
99.70%
99.10%
≥ 99.0%
Purity = 100% - Impurities
Analysis of Results:
Batch A demonstrates a higher degree of purity across all tested parameters. Its high chromatographic purity, low water content, and minimal residual solvents contribute to a higher overall assay value.
Batch B , while meeting the minimum acceptance criteria for chromatographic purity, exhibits a higher water content and a different residual solvent profile. This highlights the importance of orthogonal methods; relying solely on HPLC would have provided an incomplete picture of its purity.
Experimental Protocols: A Step-by-Step Guide
To ensure the trustworthiness and reproducibility of purity assessment, detailed and validated protocols are essential.
Protocol 1: High-Performance Liquid Chromatography (HPLC) for Chromatographic Purity
This protocol outlines a general reverse-phase HPLC method suitable for the analysis of 8-methyl-N-(propan-2-yl)quinolin-5-amine. Method development and validation would be required for a specific reference standard.
1. Instrumentation and Materials:
HPLC system with a UV detector
C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: Acetonitrile
8-methyl-N-(propan-2-yl)quinolin-5-amine reference standard
HPLC grade solvents
2. Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Column Temperature: 30 °C
Detection Wavelength: 254 nm
Gradient Elution:
0-5 min: 95% A, 5% B
5-25 min: Gradient to 5% A, 95% B
25-30 min: Hold at 5% A, 95% B
30.1-35 min: Return to 95% A, 5% B (re-equilibration)
3. Sample Preparation:
Accurately weigh approximately 10 mg of the reference standard.
Dissolve in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to a final concentration of 0.5 mg/mL.
4. Data Analysis:
Calculate the area percent of the main peak relative to the total area of all peaks detected.
Protocol 2: Water Content Determination by Karl Fischer Titration
Karl Fischer titration is a highly specific and accurate method for determining water content in a sample.[7][8][9][10]
1. Instrumentation and Reagents:
Karl Fischer titrator (coulometric or volumetric)
Karl Fischer reagent
Anhydrous methanol or other suitable solvent
2. Procedure:
Standardize the Karl Fischer reagent using a certified water standard.
Accurately weigh an appropriate amount of the 8-methyl-N-(propan-2-yl)quinolin-5-amine reference standard into the titration vessel.
Titrate the sample with the Karl Fischer reagent to the endpoint.
3. Calculation:
The water content is calculated based on the amount of titrant consumed and the known water equivalent of the reagent.
Protocol 3: Residual Solvent Analysis by Gas Chromatography (GC)
This protocol outlines a headspace GC method for the determination of residual solvents.
1. Instrumentation and Materials:
Gas chromatograph with a Flame Ionization Detector (FID) and a headspace autosampler.
Capillary column suitable for solvent analysis (e.g., DB-624).
Carrier gas: Helium or Nitrogen.
Solvent standards for calibration.
2. Sample Preparation:
Accurately weigh a portion of the reference standard into a headspace vial.
Add a suitable dissolution solvent (e.g., Dimethyl sulfoxide).
Seal the vial.
3. GC Conditions:
Injector Temperature: 200 °C
Detector Temperature: 250 °C
Oven Temperature Program:
Initial temperature: 40 °C, hold for 5 minutes.
Ramp: 10 °C/min to 220 °C.
Hold at 220 °C for 5 minutes.
4. Data Analysis:
Identify and quantify any residual solvents by comparing the retention times and peak areas to those of the solvent standards.
Protocol 4: Thermogravimetric Analysis (TGA)
TGA measures changes in the mass of a sample as a function of temperature, providing information on volatile content, including water and residual solvents.[11][12][13][14]
1. Instrumentation:
Thermogravimetric Analyzer
2. Procedure:
Accurately weigh a small amount of the reference standard (typically 5-10 mg) into a TGA pan.
Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 300 °C).
3. Data Analysis:
Analyze the resulting thermogram to determine the percentage weight loss at different temperature intervals, which corresponds to the loss of volatile components.
Visualizing the Purity Assessment Workflow
A logical and systematic workflow is crucial for the comprehensive characterization of a reference standard.
Caption: Workflow for the comprehensive purity assessment of a reference standard.
The Logic of Orthogonal Methods
The use of multiple, independent analytical techniques is a cornerstone of robust reference standard characterization. This approach, known as orthogonal testing, provides a self-validating system.
Caption: The relationship between physicochemical properties and orthogonal analytical methods.
Conclusion
The qualification of 8-methyl-N-(propan-2-yl)quinolin-5-amine as a reference standard is a meticulous process that demands a comprehensive analytical strategy. By employing a suite of orthogonal techniques, including HPLC, GC, Karl Fischer titration, and TGA, a robust and reliable purity profile can be established. This guide provides the foundational knowledge and practical protocols for researchers, scientists, and drug development professionals to ensure the quality and accuracy of their analytical work, ultimately contributing to the development of safe and effective pharmaceuticals.
References
Analab Scientific Instruments. (2024, August 20). The Role of Karl Fischer Titration in Pharmaceutical Analysis. Retrieved from Analab Scientific Instruments website: [Link]
American Pharmaceutical Review. (2010, January 1). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. Retrieved from American Pharmaceutical Review website: [Link]
Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from Bryan Research & Engineering, LLC website: [Link]
Cambridge Polymer Group. (n.d.). Thermal Gravimetric Analysis (TGA). Retrieved from Cambridge Polymer Group website: [Link]
Covalent Metrology. (2021, May 6). Thermogravimetric Analysis (TGA). Retrieved from Covalent Metrology website: [Link]
Eltra. (n.d.). Thermogravimetric Analysis (TGA) analyzers for moisture, dry matter, volatiles or ash. Retrieved from Eltra website: [Link]
Improved Pharma. (2022, January 7). Thermogravimetric Analysis. Retrieved from Improved Pharma website: [Link]
International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from International CCS Knowledge Centre website: [Link]
Mettler Toledo. (2025, November 17). Volumetric Karl Fischer Titration in Pharmaceuticals as per USP and Ph. Eur. Guidelines. Retrieved from Mettler Toledo website: [Link]
NETZSCH Analyzing & Testing. (2020, January 31). Detection of Ultra-Small Residual Masses by Means of TGA − The Story of a Little Bird and an Elephant. Retrieved from NETZSCH Analyzing & Testing website: [Link]
Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from Pharmaceutical Technology website: [Link]
Pharmaguideline. (2011, September 19). Water Content Determination by Karl Fischer. Retrieved from Pharmaguideline website: [Link]
ResolveMass Laboratories Inc. (2025, September 29). Choosing Reference Standards for API or Impurity. Retrieved from ResolveMass Laboratories Inc. website: [Link]
Vaayath. (2021, September 1). Reference Standard for testing pharmaceuticals. Retrieved from Vaayath website: [Link]
Veeprho Pharmaceuticals. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Retrieved from Veeprho Pharmaceuticals website: [Link]
VTechWorks. (2003, July 16). Analysis of Biogenic Amines by GC/FID and GC/MS. Retrieved from VTechWorks website: [Link]
Emergency Action Card: 8-methyl-N-(propan-2-yl)quinolin-5-amine Parameter Critical Information CAS Number 1158040-82-4 Chemical Class Quinoline derivative / Secondary Amine Hazard Priority High Potency Candidate (Treat a...
Proper disposal of 8-methyl-N-(propan-2-yl)quinolin-5-amine is not merely a regulatory box-checking exercise; it is a critical safety control in drug development pipelines.[1][5] As a quinoline derivative structurally related to antimalarial scaffolds (e.g., Primaquine, Tafenoquine), this compound must be managed as a potential mutagen and aquatic toxin until definitive toxicological data proves otherwise.[5]
This guide provides a self-validating disposal workflow designed for research environments, ensuring compliance with RCRA standards and protecting laboratory personnel from "silent" chemical exposure.[1][5]
Chemical Characterization & Hazard Profile
Before disposal, the waste stream must be characterized to determine the correct regulatory pathway.[5]
Segregation: Keep separate from nitric acid, peroxides, and permanganates.[5]
Toxicity
Suspected mutagen (Quinoline core).
Containment: Double-bagging required for solid waste.[1]
Disposal Workflow: Decision Logic
The following decision tree illustrates the operational logic for segregating this compound. This workflow prevents common lab accidents, such as accidental polymerization or toxic gas generation in waste drums.[5]
Figure 1: Operational decision tree for segregating quinoline amine waste streams to prevent cross-contamination and regulatory non-compliance.
Packing Group: III (assuming moderate toxicity based on analogs)[1]
References
PubChem. (2025). 8-Methylquinoline Compound Summary. National Library of Medicine. [Link]
US EPA. (2024). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Part 261.[1][8][9] Environmental Protection Agency.[2][9] [Link][1]
